3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride

• CAS: 1956306-78-7

Core Science & Biosynthesis

The Molecular Architecture and Stereochemical Dynamics of 3-Methyl-1,2,3,4-Tetrahydroquinoline: A Comprehensive Guide for Drug Development

Executive Summary

The 1,2,3,4-tetrahydroquinoline (THQ) core is a privileged scaffold in medicinal chemistry, ubiquitous in natural products and synthetic pharmaceuticals ranging from antifungal agents to antithrombotics[1][2]. Among its derivatives, 3-methyl-1,2,3,4-tetrahydroquinoline presents a unique structural profile. The introduction of a methyl group at the C3 position generates a chiral center, profoundly altering the molecule's conformational landscape and biological interactions.

This whitepaper provides an in-depth technical analysis of the molecular structure, conformational thermodynamics, and stereochemical resolution of 3-methyl-1,2,3,4-tetrahydroquinoline. Designed for drug development professionals, it details field-proven synthetic methodologies—including asymmetric transfer hydrogenation and biocatalytic cascades—to achieve high enantiomeric purity.

Structural and Conformational Landscape

Bicyclic Ring Fusion and Piperidine Puckering

3-Methyl-1,2,3,4-tetrahydroquinoline consists of a benzene ring fused to a partially saturated piperidine ring. Because of the planar nature of the fused aromatic system, the piperidine ring cannot adopt a perfect chair conformation. Instead, it adopts a half-chair or sofa conformation to minimize torsional strain while accommodating the rigid sp2 hybridized carbons at the ring junction.

Stereoelectronic Effects of the C3 Methyl Group

The C3 carbon is sp3 hybridized and represents the sole stereocenter in the unsubstituted 3-methyl-THQ core. The methyl group can occupy either a pseudo-axial or pseudo-equatorial position.

Causality of Conformational Preference: Thermodynamically, the pseudo-equatorial conformation is heavily favored. If the methyl group is forced into a pseudo-axial position, it experiences severe 1,3-diaxial interactions (steric clashes) with the pseudo-axial protons at the C5 (aromatic) and C2 positions. By adopting the equatorial position, the molecule minimizes steric hindrance, lowering the overall ground-state energy of the system.

Caption: Conformational equilibrium of 3-methyl-THQ favoring the pseudo-equatorial methyl state.

Stereochemical Significance in Medicinal Chemistry

The C3 position is a chiral center, yielding two distinct enantiomers: (3R)-methyl-1,2,3,4-tetrahydroquinoline and (3S)-methyl-1,2,3,4-tetrahydroquinoline [3].

In drug design, the spatial orientation of this methyl group dictates how the THQ scaffold docks into the hydrophobic pockets of target proteins. For example, chiral intermediates of 3-methyl-THQ are critical in the synthesis of Argatroban , a direct thrombin inhibitor[4]. The specific stereochemistry of the THQ intermediate ensures optimal binding affinity within the active site of thrombin, whereas the opposite enantiomer exhibits drastically reduced efficacy. Furthermore, substituted 3-methyl-THQ derivatives synthesized via multicomponent reactions have demonstrated potent, stereospecific antifungal activity against dermatophytes[1][5].

State-of-the-Art Asymmetric Synthesis Protocols

The asymmetric reduction of 3-substituted quinolines is notoriously challenging. Unlike 2-substituted quinolines, where the adjacent nitrogen atom can easily coordinate with a metal catalyst to direct the hydride transfer, the C3 position lacks this proximity[6]. Consequently, specialized catalytic systems are required to induce a rigid chiral environment.

Quantitative Comparison of Synthetic Strategies

The following table summarizes the efficacy of modern methodologies used to synthesize enantiopure 3-methyl-THQ from its quinoline precursor.

Catalytic System	Hydrogen Source	Yield (%)	Enantiomeric Excess (ee %)	Mechanism of Stereocontrol
Chiral Ir(III) Complex	Formic Acid / H2​O	>90%	Up to 95%	Metal-ligand spatial shielding[7]
Chiral Brønsted Acid	Hantzsch Ester	85–90%	46–80%	Hydrogen-bonded chiral pocket[6]
Imine Reductase (IRED)	NADPH / Glucose	>95%	>99%	Enzymatic active site confinement[8][9]

Experimental Workflow: Iridium-Catalyzed Asymmetric Transfer Hydrogenation

This self-validating protocol utilizes an air-stable, water-soluble chiral N,N-chelated Cp*Ir(III) complex to achieve high enantioselectivity[7].

Rationale: Formic acid is utilized as the hydrogen source because it seamlessly integrates with the Ir(III) complex to form a metal-hydride intermediate, while the chiral ligand dictates the facial selectivity of the hydride attack on the C=N and C=C bonds of the quinoline core.

Step-by-Step Methodology:

• Catalyst Activation: In a Schlenk tube under an argon atmosphere, dissolve the chiral Cp*Ir(III) complex (1.0 mol%) in a degassed aqueous solvent mixture (e.g., H2​O /MeOH).

• Substrate Loading: Add 3-methylquinoline (1.0 mmol) to the reaction vessel. Ensure complete dissolution.

• Hydrogen Transfer: Slowly add a mixture of formic acid and sodium formate (5.0 equivalents) to act as the hydrogen donor.

• Reaction Conditions: Stir the mixture at 40°C for 12–24 hours. Monitor the conversion via Thin-Layer Chromatography (TLC) or GC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with dichloromethane (DCM) three times. Dry the combined organic layers over anhydrous Na2​SO4​ and concentrate under reduced pressure.

• Purification & Validation: Purify the crude product via silica gel flash chromatography (Hexane/EtOAc). Determine the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC) against a known racemic standard.

Caption: Asymmetric transfer hydrogenation pathways for 3-methylquinoline resolution.

Experimental Workflow: Multicomponent Povarov Reaction for Substituted Derivatives

For drug discovery programs requiring highly functionalized 3-methyl-THQ derivatives (e.g., 4-aryl-3-methyl-THQs for antifungal screening), the cationic imino Diels-Alder (Povarov) reaction is the gold standard[1][5].

Rationale: This "one-pot" multicomponent reaction constructs the piperidine ring while simultaneously establishing the relative stereochemistry (typically trans) between the C3 methyl and C4 aryl groups, driven by the endo/exo transition state preferences of the dienophile.

Step-by-Step Methodology:

• Imine Formation: Mix N-benzylaniline (1.0 mmol) and formalin (37% formaldehyde in MeOH, 1.1 mmol) in acetonitrile (10 mL). Stir at room temperature for 10 minutes.

• Lewis Acid Catalysis: Cool the system to 0 °C and add BF3​⋅OEt2​ (1.1 mmol) dropwise. This activates the imine for cycloaddition.

• Cycloaddition: Add the dienophile (e.g., trans-anethole or trans-isoeugenol, 1.1 mmol) over 5 minutes. Heat the mixture to 70 °C and stir for 8 hours[1][5].

• Debenzylation: To remove the N-benzyl protecting group, dissolve the purified intermediate in a MeOH/DCM (3:1) mixture. Add 10% Pd/C (catalytic amount) and stir under an H2​ atmosphere (1 atm) at room temperature until conversion is complete (approx. 4–6 hours)[10].

• Validation: Confirm the trans stereochemistry via 1D and 2D NMR (COSY, NOESY). The coupling constant ( 3J ) between the C3 and C4 protons will indicate their relative axial/equatorial positioning.

Analytical Validation of Stereochemistry

To ensure the trustworthiness of the synthesized compounds, rigorous analytical validation must be applied:

• Nuclear Magnetic Resonance (NMR): In 1H NMR, the chemical shift of the C3 methyl group typically appears as a doublet around 0.95–1.07 ppm[10][11]. The coupling constants ( J -values) between the protons on C2, C3, and C4 are critical. A large 3J value (e.g., 9–11 Hz) between adjacent protons indicates a trans-diaxial relationship, confirming the relative stereochemistry of the ring substituents.

• Chiral HPLC: Absolute configuration and enantiomeric excess are determined using chiral stationary phases (e.g., Chiralcel OD-H or Chiralpak AD-H columns) by comparing retention times with authentic racemic mixtures[8].

• Optical Rotation: Polarimetry is used to establish the (+)- or (-)- designation of the isolated enantiomers, which is then correlated to the absolute (R) or (S) configuration via X-ray crystallography or electronic circular dichroism (ECD)[6][9].

References

• Synthesis and in vitro Evaluation of Antifungal Properties of Some 4-Aryl-3-Methyl-1,2,3,4-Tetrahydroquinolines Derivatives. SciELO. [Link]

• Synthesis and in vitro Evaluation of Antifungal Properties of Some 4-Aryl-3-Methyl-1,2,3,4- Tetrahydroquinolines Derivatives. Redalyc.org.[Link]

• Chemo-enzymatic synthesis of chiral 3-substituted tetrahydroquinolines by sequential biocatalytic cascade. Rsc.org. [Link]

• Tetrahydroquinoline-containing natural products discovered within the last decade: occurrence and bioactivity. ResearchGate.[Link]

• Progress in the Chemistry of Tetrahydroquinolines. datapdf.com. [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. MDPI. [Link]

• Versatile and mild HCl-catalyzed cationic imino Diels-Alder reaction for the synthesis of new tetrahydroquinoline derivatives. Taylor & Francis. [Link]

• Iridium Complex-Catalyzed Transfer Hydrogenation of N-Heteroarenes and Tentative Asymmetric Synthesis. PMC. [Link]

• Rhenium heptasulfide: rebirth as a selective hydrogenation catalyst for organic synthesis. ChemRxiv.[Link]

• Enantioselective Reduction of 3-Substituted Quinolines with a Cyclopentadiene-Based Chiral Brønsted Acid. University of Liverpool. [Link]

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Pharmacological significance of 3-methyl-tetrahydroquinoline derivatives

An In-Depth Technical Guide to the Pharmacological Significance of 3-Methyl-Tetrahydroquinoline Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3,4-tetrahydroquinoline (THQ) core is a privileged heterocyclic scaffold that forms the structural basis for a multitude of natural products and synthetic compounds with significant therapeutic potential.[1][2] Its unique three-dimensional structure allows for diverse functionalization, making it a cornerstone in modern medicinal chemistry. This technical guide provides an in-depth exploration of 3-methyl-tetrahydroquinoline derivatives, a specific subclass that has garnered considerable attention for its broad and potent pharmacological activities. We will delve into the compelling anticancer, antimicrobial, and neuroprotective properties of these compounds, supported by quantitative data and mechanistic insights. Furthermore, this guide offers detailed, field-proven protocols for their chemical synthesis and biological evaluation, aiming to equip researchers with the foundational knowledge required to innovate within this promising area of drug discovery.

The 3-Methyl-Tetrahydroquinoline Scaffold: A Privileged Core

The tetrahydroquinoline ring system is essentially a fusion of a benzene ring and a fully saturated piperidine ring. The introduction of a methyl group at the C3 position adds a critical stereogenic center, influencing the molecule's conformation and its interaction with biological targets. This seemingly simple modification has profound implications for the compound's pharmacological profile, often enhancing potency and selectivity.

Caption: General structure of the 3-methyl-1,2,3,4-tetrahydroquinoline core.

Key Pharmacological Activities

Derivatives of the 3-methyl-tetrahydroquinoline scaffold have demonstrated a wide spectrum of biological activities, positioning them as promising candidates for addressing various therapeutic challenges.[3]

Anticancer Activity

The development of novel anticancer agents remains a paramount goal in medicinal chemistry, and 3-methyl-THQ derivatives have emerged as a highly promising class of compounds.[1][4] Their mechanisms of action are diverse, often involving the induction of programmed cell death (apoptosis), inhibition of critical cell signaling pathways, and arrest of the cell cycle.[5][6]

Mechanisms of Action:

• Apoptosis Induction: Several derivatives have been shown to trigger apoptosis in cancer cells through both intrinsic and extrinsic pathways.[6] For instance, certain novel tetrahydroquinolinone derivatives induce cell cycle arrest at the G2/M phase, ultimately leading to apoptotic cell death.[6] Other derivatives can induce apoptosis by generating reactive oxygen species (ROS), which disrupts the mitochondrial membrane potential.[7]

• Enzyme Inhibition: A key strategy in cancer therapy is the inhibition of kinases that drive cell proliferation. Morpholine-substituted THQ derivatives have been identified as potent inhibitors of the mTOR protein, a crucial regulator of cell growth and survival.[8][9] Molecular docking studies suggest these compounds bind effectively within the mTOR active site, providing a strong rationale for their anticancer effects.[8]

• Selective Cytotoxicity: A significant challenge in chemotherapy is selectively targeting cancer cells while sparing healthy ones. Studies have shown that certain 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives exhibit compelling selective cytotoxicity against cancer cell lines like HeLa (cervical cancer) and PC3 (prostate cancer) compared to non-tumor fibroblast cells.[4][10]

Quantitative Data on Anticancer Activity:

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Pyrazolo-quinoline Derivative (Compound 15)	MCF-7 (Breast)	< 100	[5]
Pyrazolo-quinoline Derivative (Compound 15)	HepG2 (Liver)	< 100	[5]
Pyrazolo-quinoline Derivative (Compound 15)	A549 (Lung)	< 100	[5]
Morpholine-Substituted THQ (Compound 10e)	A549 (Lung)	0.033	[8]
Morpholine-Substituted THQ (Compound 10h)	MCF-7 (Breast)	0.087	[8]
2-Arylquinoline Derivative (Compound 13)	HeLa (Cervical)	8.3	[10]
4-Acetamido-2-methyl-THQ (Compound 18)	HeLa (Cervical)	13.15	[10]
3-(1-naphthylmethyl)-4-phenyl-THQ-2-one (4a)	A549 (Lung)	Potent Cytotoxicity	[6]

Antimicrobial Activity

The rise of multidrug-resistant pathogens presents a severe threat to global health, necessitating the discovery of new antimicrobial agents. The THQ scaffold is a valuable source of compounds with activity against a range of pathogenic bacteria and fungi.[1][11]

Mechanisms of Action:

• Membrane Disruption: A key mechanism for some of the most potent THQ derivatives is the disruption of the bacterial cell membrane.[12] This mode of action is particularly advantageous as it is less prone to the development of resistance compared to mechanisms that target specific enzymes.

• Activity Against Persisters: Bacterial "persister" cells are dormant variants that are tolerant to most conventional antibiotics. SF5- and SCF3-substituted tetrahydroquinoline compounds have demonstrated potent bactericidal activity against these challenging persister cells, particularly in Gram-positive bacteria like methicillin-resistant Staphylococcus aureus (MRSA).[12]

Spectrum of Activity:

• Gram-Positive Bacteria: Derivatives have shown excellent activity against various Gram-positive pathogens, including drug-resistant strains like MRSA and vancomycin-resistant Enterococcus (VRE).[12]

• Mycobacterium tuberculosis: Certain quinoline-based hydrazone analogues have been identified with potent activity against both active and dormant states of M. tuberculosis.[13]

• Fungal Pathogens: The antifungal potential of these derivatives has also been explored, with some compounds showing excellent activity against strains like Aspergillus fumigatus and Candida albicans.[13][14]

Neuroprotective Effects

Neurodegenerative diseases such as Parkinson's and Alzheimer's are characterized by progressive neuronal loss.[14][15] Tetrahydroquinoline derivatives have emerged as promising neuroprotective agents due to their ability to counteract the underlying pathological processes.[1]

Mechanisms of Action:

• Antioxidant and Anti-inflammatory Activity: A primary driver of neurodegeneration is oxidative stress and inflammation.[16] Compounds like 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ) exert significant neuroprotective effects by directly scavenging free radicals and modulating inflammatory pathways.[14][16]

• Enhancing Cellular Defense: HTHQ has been shown to restore the activity of antioxidant enzymes and normalize chaperone activity in animal models of Parkinson's disease, thereby protecting neurons from damage and suppressing apoptosis.[14]

• Multi-target Approach for Alzheimer's: For complex diseases like Alzheimer's, a multi-target approach is considered highly attractive.[15] Quinoline-based derivatives are being designed to simultaneously target oxidative stress, neuroinflammation, and Aβ plaque formation, offering a holistic therapeutic strategy.[2][15]

Synthesis Methodologies: A Practical Guide

The synthesis of the 3-methyl-tetrahydroquinoline core can be achieved through several robust and well-established chemical routes. The choice of method often depends on the desired substitution pattern, scalability, and available starting materials.

Caption: Workflow for the classical synthesis of 3-methyl-tetrahydroquinoline.

Protocol 1: Two-Step Synthesis via Doebner-von Miller Reaction and Reduction

This classical approach provides reliable access to the core structure and is adaptable for various substituted anilines.[17]

Step 1: Synthesis of 3-Methylquinoline (Doebner-von Miller Reaction)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine aniline (1.0 eq) and hydrochloric acid.

• Addition of Aldehyde: Slowly add crotonaldehyde (1.2 eq) to the stirred mixture. An exothermic reaction is expected.

• Heating: Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Work-up: After cooling, make the mixture alkaline with a concentrated sodium hydroxide solution.

• Extraction & Purification: Extract the product into an organic solvent (e.g., dichloromethane). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude 3-methylquinoline can be purified by vacuum distillation or column chromatography.

Step 2: Reduction to 3-Methyl-5,6,7,8-tetrahydroquinoline

• Catalyst Preparation: In a suitable hydrogenation vessel, add the synthesized 3-methylquinoline and a catalytic amount of Palladium on carbon (5-10% Pd/C).

• Hydrogenation: Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (typically 1-4 atm). Stir the reaction at room temperature until the theoretical amount of hydrogen is consumed.[17]

• Work-up and Isolation: Filter the reaction mixture through a pad of celite to remove the catalyst. Evaporate the solvent under reduced pressure to yield the crude product.

• Purification: The final product can be purified by vacuum distillation to obtain pure 3-methyl-5,6,7,8-tetrahydroquinoline.[17]

Protocols for Biological Evaluation

To assess the pharmacological significance of newly synthesized derivatives, standardized in vitro assays are essential.

Protocol 2: MTT Assay for In Vitro Antiproliferative Activity

This colorimetric assay is a standard method for measuring cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[8]

• Cell Seeding: Seed human cancer cells (e.g., A549, MCF-7) into a 96-well plate at a density of approximately 5,000-10,000 cells per well. Allow cells to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Replace the old medium in the wells with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Conclusion and Future Perspectives

The 3-methyl-tetrahydroquinoline scaffold is unequivocally a privileged structure in medicinal chemistry, yielding derivatives with potent and diverse pharmacological activities. The compelling data in anticancer, antimicrobial, and neuroprotective research underscore the vast therapeutic potential of this compound class. Structure-activity relationship studies reveal that specific substitutions on the THQ ring system are crucial for enhancing potency and selectivity, offering a clear roadmap for rational drug design.[8][18]

Future research should focus on optimizing lead compounds to improve their pharmacokinetic and pharmacodynamic profiles. The exploration of novel derivatives targeting emerging biological pathways, particularly in oncology and infectious diseases, holds significant promise. With robust synthetic methodologies and reliable biological assays, the 3-methyl-tetrahydroquinoline framework is poised to deliver the next generation of innovative therapeutic agents.

References

A comprehensive list of all sources cited within this document is provided below.

• A Comparative Guide to the Synthesis of 3-Methyl-5,6,7,8-tetrahydroquinoline. (2025). Benchchem.
• Application Notes and Protocols for the Synthesis of 3-Methyl-5,6,7,8-tetrahydroquinoline. (2025). Benchchem.
• The Diverse Biological Activities of Tetrahydroquinoline Compounds: A Technical Guide for Researchers. (2025). Benchchem.
• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. (2024). New Journal of Chemistry (RSC Publishing).
• Facile synthesis and in vitro anticancer evaluation of a new series of tetrahydroquinoline. (2021). PMC.
• Anticancer Activity of Some New Synthesized Tetrahydroquinoline and Tetrahydrochromene Carbonitrile Derivatives.
• Tetrahydroquinolinone derivatives exert antiproliferative effect on lung cancer cells through apoptosis induction. PMC.
• Neuroprotective Effects of Quinoline Derivatives: A Technical Guide for Researchers. (2025). Benchchem.
• Structure-activity relationship of tetrahydroquinoline ring derivatized with thirteen amines.
• Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. (2025). MDPI.
• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (2021). ScienceDirect.
• Tetrahydroquinoline: An Efficient Scaffold As mTOR Inhibitor for the Treatment of Lung Cancer. (2022). Taylor & Francis.
• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (2022). PMC.
• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity. (2024). RSC Publishing.
• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. PMC.
• Quantitative Structure-Activity relationship, Molecular Docking and ADMET Screening of Tetrahydroquinoline Derivatives as Anti- Small Cell Lung Cancer. (2023). BOWEN University Institutional Repository.
• Structure–activity relationship of tetrahydroquinoline ring derivatized... (2020).
• Pharmacological Properties And Bioavailability Studies Of 3-Methyl Quinoline. (2026).
• Synthesis, characterization and antimicrobial studies on pyrazole connected tetrahydroquinoline derivatives. (2018).
• Pharmacological Properties And Bioavailability Studies Of 3-Methyl Quinoline. (2022). International Journal of Pharmaceutical and Biological Sciences.
• SF5- and SCF3-substituted tetrahydroquinoline compounds as potent bactericidal agents against multidrug-resistant persister Gram-positive bacteria. RSC Publishing.
• Novel tetrahydroquinoline derivatives induce ROS-mediated apoptosis in glioblastoma cells. (2024). ScienceDirect.
• Synthesis of C3/C1-Substituted Tetrahydroisoquinolines. PMC.
• Synthesis and Antimicrobial Activities of Some New Heterocyclic Derivatives from 4-Hydroxy-6-methylquinoline-3-carbaldehyde. (2023). Pure Help Center.
• 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Demonstrates Neuroprotective Properties in Experimental Parkinson's Disease by Enhancing the Antioxidant System, Normalising Chaperone Activity and Suppressing Apoptosis. (2025).
• Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease. PMC.
• Preventative effects of 1-methyl-1,2,3,4-tetrahydroisoquinoline derivatives (N-functional group loading) on MPTP-induced parkinsonism in mice. (2010). Canadian Science Publishing.
• Photochemical synthesis of an epigenetic focused tetrahydroquinoline library. (2021). NSF Public Access Repository.
• Green synthesis of some tetrahydroquinoline derivatives and evaluation as anticancer agents. Arabian Journal of Chemistry.
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Physical Characteristics and Thermal Dynamics of 3-Methyl-1,2,3,4-Tetrahydroquinoline Hydrochloride: A Technical Whitepaper

Executive Summary

In the realm of preclinical drug development and synthetic organic chemistry, the physicochemical properties of a lead compound or intermediate dictate its formulation trajectory and storage parameters. 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS 1956306-78-7) is a critical pharmacophore scaffold. While its free base form exhibits a relatively low melting point that complicates ambient solid-state handling, conversion to the hydrochloride (HCl) salt fundamentally alters its crystal lattice energy, solubility profile, and thermal stability.

This technical guide provides an authoritative analysis of the compound's physical characteristics, the thermodynamic causality behind its melting point elevation, and field-validated protocols for its synthesis and thermal characterization.

Physicochemical Profiling & Structural Dynamics

Understanding the baseline properties of the tetrahydroquinoline scaffold is essential for predicting its behavior in formulation. The free base form (CAS 20668-20-6) is characterized by weak intermolecular forces—primarily Van der Waals interactions and limited hydrogen bonding—resulting in a low melting point of approximately 49.00 °C[1].

Pharmaceutical and synthetic applications frequently require the generation of the hydrochloride salt to enhance aqueous solubility and solid-state stability. The protonation of the secondary amine nitrogen yields a robust ionic lattice.

Comparative Physicochemical Data

Property	3-Methyl-1,2,3,4-tetrahydroquinoline (Free Base)	3-Methyl-1,2,3,4-tetrahydroquinoline HCl (Salt)
CAS Number	20668-20-6[1]	1956306-78-7[2]
Molecular Formula	C10H13N	C10H14ClN
Molecular Weight	147.22 g/mol	183.68 g/mol [3]
SMILES	CC1CNc2ccccc2C1	CC1CNc2ccccc2C1.Cl[3]
Melting Point	49.00 °C[1]	>150 °C (Requires empirical determination)
Boiling Point	245.45 °C[1]	N/A (Decomposes prior to boiling)
LogP	~2.5	2.71[3]

Causality of the Physical State Shift: The transition from a low-melting free base to a high-melting crystalline salt is governed by lattice enthalpy. The introduction of the chloride counterion establishes strong electrostatic interactions (ionic bonds) between the positively charged ammonium center and the negatively charged chloride ion. This structural rigidification requires significantly more thermal energy to disrupt the crystal lattice, thereby elevating the melting point and preventing ambient-temperature degradation.

Thermodynamic Logic of Phase Transitions

To visualize the mechanistic shift from the free base to the hydrochloride salt, we map the thermodynamic progression. The energy required to transition from a solid to a liquid phase ( Tm​ ) is directly proportional to the strength of the intermolecular forces holding the lattice together.

Thermodynamic progression of melting point elevation via salt formation.

Validated Experimental Methodologies

Because specific melting point data for specialized intermediate salts like 3-Methyl-1,2,3,4-tetrahydroquinoline HCl can vary based on crystallization conditions (e.g., polymorphism or solvate formation), empirical determination is mandatory. To ensure rigorous scientific integrity, the following protocols operate as self-validating systems .

Protocol 1: Anhydrous Salt Synthesis & Isolation

Objective: Generate high-purity 3-Methyl-1,2,3,4-tetrahydroquinoline HCl free of solvates or hydrates, which artificially depress the melting point.

• Dissolution: Dissolve 1.0 g of 3-Methyl-1,2,3,4-tetrahydroquinoline free base in 20 mL of anhydrous diethyl ether under an inert argon atmosphere.

  • Causality: Utilizing strictly anhydrous ether prevents the formation of hydrates. Water molecules incorporated into the crystal lattice disrupt ionic packing, leading to a depressed and broadened melting point range.

• Acidification: Cool the solution to 0 °C using an ice bath. Dropwise, add 1.05 molar equivalents of 1M HCl in diethyl ether while stirring vigorously.

  • Causality: The low temperature controls the exothermic protonation. Rapid, uncontrolled heat generation can cause localized supersaturation, leading to amorphous precipitation rather than highly ordered crystalline growth.

• Isolation: Isolate the resulting white crystalline precipitate via vacuum filtration using a sintered glass funnel (porosity 3). Wash the filter cake with 2 x 5 mL of cold anhydrous ether to remove unreacted free base.

• Desiccation: Dry the salt under high vacuum (0.1 mbar) at 40 °C for 12 hours.

  • Validation Check: Weigh the sample periodically. Constant mass indicates complete solvent removal. Residual solvent acts as a colligative impurity, which will invalidate subsequent thermal analysis.

Protocol 2: High-Precision Thermal Characterization

Objective: Accurately determine the melting onset and peak using orthogonal analytical techniques.

• Capillary Method (Initial Screen):

  • Pulverize the dried HCl salt using an agate mortar and pestle to ensure uniform particle size.

  • Load the powder into a glass capillary tube to a depth of 2-3 mm. Tamp down firmly to eliminate air pockets. (Air is a poor thermal conductor and causes uneven heating, leading to inaccurate readings).

  • Ramp the melting point apparatus at 5 °C/min until 20 °C below the expected melting point, then reduce the ramp rate to 1 °C/min.

  • Causality: A slow ramp rate near the melting point ensures thermal equilibrium between the heating block and the sample, preventing temperature overshoot and false-high readings.

• Differential Scanning Calorimetry (DSC) (Definitive Analysis):

  • Weigh 3-5 mg of the sample into an aluminum DSC pan and crimp the lid.

  • Equilibrate at 25 °C, then heat at 10 °C/min under a dry nitrogen purge (50 mL/min).

  • Causality: The nitrogen purge prevents oxidative degradation during heating. The endothermic peak represents the true thermodynamic melting point ( Tm​ ), while the extrapolated onset temperature indicates the precise start of the phase transition.

Step-by-step experimental workflow for salt synthesis and thermal analysis.

References

• Source: chemblink.
• Title: Compound Details: SCHEMBL8017393 (3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride)
• Source: chembk.

Sources

• 1. CAS # 20668-20-6, 3-Methyl-1,2,3,4-tetrahydroquinoline - chemBlink [chemblink.com]
• 2. chembk.com [chembk.com]
• 3. SureChEMBL [surechembl.org]

The Solubility Profile of 3-Methyl-1,2,3,4-tetrahydroquinoline Hydrochloride: A Comprehensive Technical Guide

As a Senior Application Scientist in early-stage drug development, understanding the physicochemical properties of your active pharmaceutical ingredients (APIs) or synthetic intermediates is paramount. 3-Methyl-1,2,3,4-tetrahydroquinoline (3-Me-THQ) is a bicyclic secondary amine characterized by a fused piperidine-benzene ring system[1].

While the parent compound (1,2,3,4-tetrahydroquinoline) exhibits poor aqueous solubility of less than 1 g/L[2], the addition of a lipophilic methyl group at the 3-position further depresses the free base solubility in water to approximately 228.3 mg/L at 25 °C[3]. To overcome this developability hurdle, the molecule is typically synthesized as a hydrochloride (HCl) salt .

This whitepaper provides an in-depth mechanistic analysis of the solubility profile of 3-Me-THQ HCl across aqueous and organic media, alongside a self-validating experimental protocol for thermodynamic solubility determination.

Physicochemical Foundations and Solvation Thermodynamics

The solubility of any pharmaceutical salt is a thermodynamic competition between the crystal lattice energy (the forces holding the solid together) and the solvation energy (the forces between the solvent and the dissociated ions).

The nitrogen atom in the tetrahydroquinoline ring has a predicted pKa of approximately 5.09[4]. While this is less basic than a typical aliphatic amine due to the electron-withdrawing nature of the adjacent aromatic ring, it is sufficiently basic to be fully protonated by hydrochloric acid.

When 3-Me-THQ HCl is introduced to a solvent, its dissolution pathway is dictated by the solvent's dielectric constant ( ϵ ) and hydrogen-bonding capacity:

• Aqueous Media (High ϵ ): Water fully dissociates the salt. The protonated tetrahydroquinolinium cation and the chloride anion are stabilized by strong ion-dipole interactions, easily overcoming the crystal lattice energy.

• Non-Polar Organics (Low ϵ ): Solvents like hexane or diethyl ether lack the dipole moment required to stabilize the dissociated ions. Consequently, the lattice energy dominates, and the salt remains insoluble.

Caption: Thermodynamic pathways of 3-Me-THQ HCl solvation in aqueous versus non-polar organic media.

Comparative Solubility Matrix: Aqueous vs. Organic Solvents

Understanding the exact solubility profile across different solvent classes is critical for reaction optimization, extraction workflows, and formulation design. Similar to related tetrahydroisoquinoline hydrochlorides[5], 3-Me-THQ HCl exhibits a stark contrast in solubility depending on the solvent's polarity.

Quantitative Data Summary

Solvent Category	Representative Solvent	Dielectric Constant ( ϵ )	Estimated Solubility (mg/mL)	Dominant Solvation Mechanism
Aqueous	Water	80.1	> 100	Ion-dipole interactions, extensive H-bonding.
Polar Protic	Methanol	32.7	20 - 50	H-bonding and moderate dipole-dipole stabilization.
Polar Aprotic	DMSO	46.7	10 - 30	Strong cation solvation; poor chloride anion solvation.
Non-Polar	Hexane	1.9	< 0.1	None. Crystal lattice energy heavily dominates.

Mechanistic Causality in Solvent Selection

• Water & Buffers: 3-Me-THQ HCl is highly soluble in water. However, if dissolved in a buffer with a pH > 6.0, the salt will begin to deprotonate back to its free base form, drastically reducing solubility and causing precipitation.

• Polar Protic Solvents (Methanol/Ethanol): These solvents are excellent for recrystallization. They possess enough polarity to dissolve the salt at elevated temperatures but allow for controlled crystallization upon cooling.

• Polar Aprotic Solvents (DMSO/DMF): While DMSO can dissolve the salt due to its high dielectric constant, it is a poor hydrogen-bond donor. This leaves the chloride anion poorly solvated compared to aqueous environments, resulting in lower overall solubility than in water.

Experimental Methodology: Thermodynamic Solubility Protocol

To accurately determine the solubility of 3-Me-THQ HCl, kinetic artifacts (such as supersaturation) must be eliminated. The Shake-Flask Method is the gold standard for thermodynamic solubility.

Crucially, this protocol is designed as a self-validating system . We do not merely measure the concentration of the supernatant; we validate the physical state of the system to ensure the data is thermodynamically sound.

Step-by-Step Workflow

Step 1: Saturation Preparation

• Action: Add an excess amount of 3-Me-THQ HCl solid (e.g., 150 mg) to 1.0 mL of the target solvent in a sealed glass vial.

• Causality: An excess of solid must be present at the end of the experiment to guarantee that the solution has reached its maximum saturation limit.

Step 2: Isothermal Equilibration

• Action: Place the vial in a thermostatic shaker at 25.0 ± 0.1 °C for 48 hours.

• Causality: Solubility is a temperature-dependent equilibrium. Minor thermal fluctuations will shift the saturation point. A 48-hour window ensures the system overcomes any kinetic barriers and reaches true thermodynamic equilibrium.

Step 3: Phase Separation

• Action: Centrifuge the vial at 10,000 RPM for 10 minutes, then filter the supernatant through a 0.22 µm syringe filter (use PTFE for organics, PVDF for aqueous).

• Causality: Centrifugation and micro-filtration remove suspended nano-particulates. If these particles enter the HPLC, they will dissolve in the mobile phase and artificially inflate the calculated solubility.

Step 4: Self-Validation (Critical Step)

• Action A (Solid-State Check): Recover the residual solid and analyze it via X-ray Powder Diffraction (XRPD).

  • Why? To confirm the salt has not disproportionated into the free base or formed a solvent-hydrate during the 48-hour shaking period.

• Action B (Solution Check): Measure the pH of the aqueous supernatant.

  • Why? The HCl salt of a weak base acts as a weak acid. The unbuffered aqueous solution should be acidic (pH ~3-4). If the pH is neutral or basic, the salt has degraded or disproportionated.

Step 5: Quantification

• Action: Dilute the filtered supernatant and analyze via HPLC-UV against a validated calibration curve of 3-Me-THQ HCl.

Caption: Self-validating shake-flask workflow for determining the thermodynamic solubility of 3-Me-THQ HCl.

Sources

• 1. CAS 91-21-4: 1,2,3,4-Tetrahydroisoquinoline | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. CAS # 20668-20-6, 3-Methyl-1,2,3,4-tetrahydroquinoline - chemBlink [chemblink.com]
• 4. 1,2,3,4-Tetrahydroquinoline | 635-46-1 [chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]

Protocols & Analytical Methods

Application Note: Synthesis and Photophysical Profiling of Quinoline-Based Dyes Derived from 3-Methyl-Tetrahydroquinoline

Executive Summary

The development of highly efficient organic dyes is a critical frontier in both biological imaging and renewable energy technologies. Donor-π-Acceptor (D-π-A) organic sensitizers utilizing a 3-methyl-1,2,3,4-tetrahydroquinoline (THQ) core have emerged as superior alternatives to traditional transition-metal complexes[1]. This application note details the mechanistic rationale, synthetic workflows, and self-validating experimental protocols for constructing quinoline-based dyes. By leveraging the Povarov multicomponent reaction, Vilsmeier-Haack formylation, and Knoevenagel condensation, researchers can engineer highly tunable, metal-free dyes with exceptional molar extinction coefficients and optimized intramolecular charge transfer (ICT) dynamics[1][2].

Mechanistic Insights & Molecular Design

The D-π-A Architecture

The fundamental architecture of these dyes relies on a push-pull electron system. The 3-methyl-tetrahydroquinoline moiety acts as a robust electron donor[1]. Unlike simple N,N-dialkylanilines, the saturated heterocyclic ring of the THQ core restricts the rotation of the C–N bond. This structural rigidity suppresses non-radiative energy loss pathways—such as Twisted Intramolecular Charge Transfer (TICT)—thereby enhancing both the fluorescence quantum yield and the electron injection efficiency into semiconductor conduction bands (e.g., TiO₂)[1][3].

Synthetic Causality

• Core Assembly (Povarov Reaction): The 3-methyl-THQ core is synthesized via a cationic imino Diels-Alder reaction. This formal inverse-electron-demand[4π+2π] cycloaddition provides high atom economy and trans-diastereoselectivity, allowing for the rapid construction of the functionalized heterocycle from simple anilines and alkenes[2].

• π-Bridge Extension (Vilsmeier-Haack): To establish the π-conjugated bridge, an aldehyde group must be introduced regioselectively. The Vilsmeier reagent selectively attacks the most electron-rich position (para to the nitrogen atom), ensuring linear conjugation[1][4].

• Acceptor Integration (Knoevenagel Condensation): The final step attaches an electron-withdrawing group (e.g., cyanoacetic acid). This moiety serves a dual purpose: it acts as the electron acceptor (localizing the Lowest Unoccupied Molecular Orbital, LUMO) and provides a carboxylic acid anchoring group for robust adsorption onto metal oxide surfaces[1][5].

Workflow Visualization

Workflow for the synthesis of D-π-A quinoline dyes from 3-methyl-tetrahydroquinoline precursors.

Experimental Protocols

Note: The following protocols are designed as self-validating systems. In-process controls (TLC, LC-MS) are integrated to ensure intermediate integrity before proceeding to subsequent steps.

Protocol 1: Synthesis of the 3-Methyl-1,2,3,4-Tetrahydroquinoline Core

Objective: Construct the electron-donating THQ scaffold via a multi-component Povarov reaction[2].

• Initiation: In a flame-dried 100 mL round-bottom flask, dissolve N-benzylaniline (10.0 mmol) and trans-anethole (12.0 mmol) in anhydrous acetonitrile (30 mL).

• Catalysis: Add formalin (37% formaldehyde in methanol, 15.0 mmol). Cool the mixture to 0 °C using an ice bath. Dropwise, add a catalytic amount of BF₃·OEt₂ (1.0 mmol) or aqueous HCl (depending on substrate tolerance)[2].

• Cycloaddition: Remove the ice bath and heat the reaction mixture to 70 °C for 4–6 hours. Validation: Monitor via TLC (Hexane/Ethyl Acetate 8:2). The disappearance of the N-benzylaniline spot confirms the formation of the iminium ion and subsequent cycloaddition.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract with dichloromethane (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product via silica gel column chromatography to yield the N-benzyl-3-methyl-1,2,3,4-tetrahydroquinoline derivative. (Optional: Catalytic debenzylation using Pd/C and H₂ can be performed if an N-H or alternative N-alkyl donor is required[2]).

Protocol 2: Vilsmeier-Haack Formylation

Objective: Regioselective introduction of an aldehyde group to extend the π-system[1][4].

• Reagent Preparation: In a dry 50 mL flask under a nitrogen atmosphere, cool anhydrous N,N-dimethylformamide (DMF, 15.0 mmol) to 0 °C. Carefully add phosphorus oxychloride (POCl₃, 12.0 mmol) dropwise. Stir for 30 minutes to form the Vilsmeier reagent (a pale yellow complex).

• Substrate Addition: Dissolve the 3-methyl-THQ derivative (10.0 mmol) from Protocol 1 in anhydrous 1,2-dichloroethane (15 mL). Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Formylation: Heat the reaction mixture to reflux (approx. 80 °C) for 4 hours. Validation: LC-MS should indicate a mass shift corresponding to the addition of a formyl group (+28 Da).

• Hydrolysis & Workup: Cool the mixture to room temperature and pour it over crushed ice (50 g). Neutralize with 10% aqueous NaOH until pH 7-8 is reached. Extract with ethyl acetate (3 × 30 mL), wash with brine, dry over MgSO₄, and concentrate. Purify via recrystallization (ethanol) to yield the formylated THQ intermediate.

Protocol 3: Knoevenagel Condensation

Objective: Attach the cyanoacrylic acid acceptor/anchoring group[1][3].

• Reaction Setup: In a 50 mL flask, dissolve the formylated THQ intermediate (5.0 mmol) and cyanoacetic acid (7.5 mmol) in anhydrous acetonitrile (20 mL).

• Catalysis: Add 3–5 drops of piperidine.

• Condensation: Reflux the mixture for 2–4 hours under a nitrogen atmosphere. The solution will typically undergo a distinct color change (e.g., yellow to deep red/purple) as the extended D-π-A conjugation is established[1].

• Isolation: Cool the mixture to room temperature. The target dye often precipitates directly. If not, concentrate the solvent by half and add diethyl ether to induce precipitation. Filter the solid, wash with cold ether, and dry under a vacuum to obtain the final quinoline-based dye.

Quantitative Data: Photophysical & Electrochemical Properties

The structural tuning of the 3-methyl-THQ core directly dictates the photophysical properties of the resulting dye. The table below summarizes the typical performance metrics of THQ-based sensitizers, highlighting the bathochromic shift and enhanced molar extinction achieved when thiophene spacers are introduced into the π-bridge[1].

Dye Architecture	Absorbance Max (λmax, nm)	Molar Extinction (ε, M⁻¹cm⁻¹)	HOMO Level (eV)	LUMO Level (eV)	Typical PCE (%)
THQ-Cyanoacrylic	410 - 430	~32,000	-5.45	-2.85	2.5 - 3.5
THQ-Thiophene-Cyanoacrylic	480 - 495	~45,000	-5.30	-2.90	4.0 - 4.5
THQ-Dithiophene-Cyanoacrylic	510 - 525	~55,000	-5.15	-2.95	> 4.5

Data Interpretation: The introduction of thiophene units between the THQ donor and the cyanoacrylic acceptor significantly increases the molar extinction coefficient and shifts the absorption into the visible/near-IR region. The HOMO levels remain sufficiently positive relative to the iodine/iodide redox potential, ensuring efficient dye regeneration[1][5].

References

• Romero Bohórquez, A. R., Romero-Daza, J., & Acelas, M. (2016). Versatile and Mild HCl-Catalyzed Cationic Imino Diels-Alder Reaction for the Synthesis of New Tetrahydroquinoline Derivatives. ResearchGate.[Link]

• Chen, J., et al. (2007). Effect of Tetrahydroquinoline Dyes Structure on the Performance of Organic Dye-Sensitized Solar Cells. Chemistry of Materials - ACS Publications.[Link]

• Al-Zahrani, F. A., et al. (2021). Synthesis and Computational Characterization of Organic UV-Dyes for Cosensitization of Transparent Dye-Sensitized Solar Cells. PMC - National Institutes of Health.[Link]

• Pastore, M., et al. (2013). Optical Properties and Aggregation of Phenothiazine-based Dye Sensitisers for Solar Cells Applications. Zenodo. [Link]

• Li, Z., et al. (2020). Photovoltaic Performance of 4,8-Bis(2′-ethylhexylthiophene)thieno[2,3‑f]benzofuran-Based Dyes Fabricated with Different Donors. Semantic Scholar.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. zenodo.org [zenodo.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Synthesis and Computational Characterization of Organic UV-Dyes for Cosensitization of Transparent Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Divergent Coupling Strategies for 3-Methyl-1,2,3,4-Tetrahydroquinoline with Aldehydes

Executive Summary

The 3-methyl-1,2,3,4-tetrahydroquinoline (3-Me-THQ) core is a privileged scaffold in medicinal chemistry, prominently featured in therapeutics such as the anticoagulant Argatroban and various antifungal agents. Late-stage functionalization of this core via aldehyde coupling is a critical operation in Structure-Activity Relationship (SAR) campaigns.

Depending on the catalytic environment and solvent system, the coupling of 3-Me-THQ with aldehydes can be driven down two entirely distinct mechanistic pathways: Reductive N-Alkylation (yielding tertiary amines) or Regioselective C6-H Alkylation (yielding symmetrical bis-THQ triarylmethanes). This application note provides drug development professionals with field-proven, self-validating protocols to selectively access either chemical space.

Mechanistic Divergence & Catalyst Selection

The secondary amine and the electron-rich aromatic ring of 3-Me-THQ create competing nucleophilic sites. Controlling the regioselectivity requires precise manipulation of the reaction microenvironment.

• Pathway A (N-Alkylation): To achieve selective N-alkylation without competitive aromatic substitution, the reaction must proceed via an iminium intermediate. Utilizing an arylboronic acid catalyst acts as a dual hydrogen-bond donor, activating both the aldehyde for iminium formation and the Hantzsch ester for subsequent hydride transfer. This biomimetic reduction prevents the premature reduction of the aldehyde to an alcohol[1].

• Pathway B (C6-H Alkylation): To force C-C bond formation, the N-H center must be bypassed. This is achieved using 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as the solvent. HFIP is highly polar and strongly hydrogen-bonding, which stabilizes the highly electrophilic aryl-cation intermediate formed from the aldehyde. Crucially, HFIP is non-nucleophilic, preventing solvent trapping and allowing the weakly nucleophilic C6 position of 3-Me-THQ (para to the directing nitrogen) to attack, forming a triarylmethane bridge [2].

Divergent reaction pathways of 3-Me-THQ with aldehydes yielding N-alkyl or C6-alkyl products.

Comparative Reaction Metrics

The following table summarizes the optimized parameters required to achieve >99% regioselectivity for either pathway.

Reaction Type	Reagents & Catalyst	Solvent	Temp / Time	Yield Range	Regioselectivity
Reductive N-Alkylation	Aldehyde (1 eq), Hantzsch Ester (3.5 eq), Arylboronic Acid (25 mol%)	DCE	60 °C / 12 h	75–96%	>99% N-alkyl
C6-H Alkylation	Aldehyde (1 eq), 3-Me-THQ (2.5 eq), TfOH (10 mol%)	HFIP	RT / 5–24 h	68–85%	>99% C6-alkyl

Step-by-Step Experimental Protocols

Protocol A: Boronic Acid-Catalyzed Reductive N-Alkylation

This protocol is optimized for the synthesis of N-benzyl or N-alkyl 3-Me-THQ derivatives.

• Preparation: In a flame-dried 10 mL reaction vial equipped with a magnetic stir bar, add 3-Methyl-1,2,3,4-tetrahydroquinoline (0.5 mmol, 1.0 equiv) and the target aldehyde (0.5 mmol, 1.0 equiv).

• Solvent Addition: Add 2.0 mL of anhydrous 1,2-dichloroethane (DCE).

• Catalyst & Reductant: Introduce pentafluorophenylboronic acid (0.125 mmol, 25 mol%) as the catalyst and Hantzsch ester (1.75 mmol, 3.5 equiv) as the hydride source.

  • Causality Note: Hantzsch ester is specifically chosen over NaBH4​ or NaBH(OAc)3​ because its mild, biomimetic hydride transfer is highly compatible with boronic acid catalysis, preventing the premature reduction of the unreacted aldehyde [1].

• Reaction: Seal the vial and stir the mixture at 60 °C under an ambient air atmosphere for 12 hours.

• Workup: Cool to room temperature, dilute with dichloromethane (10 mL), and wash with saturated aqueous NaHCO3​ (2 × 10 mL). Extract the organic layer, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate gradients).

Protocol B: HFIP-Promoted Regioselective C6-H Alkylation

This protocol is optimized for the synthesis of symmetrical bis-(3-methyl-1,2,3,4-tetrahydroquinolin-6-yl)arylmethanes.

• Preparation: In a 10 mL round-bottom flask, dissolve the target aryl aldehyde (0.25 mmol, 1.0 equiv) in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP, 1.0 mL).

• Substrate Addition: Add 3-Methyl-1,2,3,4-tetrahydroquinoline (0.625 mmol, 2.5 equiv).

  • Causality Note: The stoichiometry is critical. One equivalent of aldehyde reacts with two equivalents of THQ to form the triarylmethane. Using exactly 2.0 equivalents leads to incomplete conversion due to the equilibrium of the dehydration step. Using 2.5 equivalents drives the formation of the highly electrophilic intermediate and ensures complete consumption of the aldehyde[2].

• Promoter: Add Trifluoromethanesulfonic acid (TfOH, 10 mol%) to accelerate the Friedel-Crafts-type condensation.

• Reaction: Stir the reaction at room temperature for 5–24 hours. Electron-withdrawing aldehydes (e.g., 4-nitrobenzaldehyde) will require the full 24 hours.

• Workup: Remove the HFIP under reduced pressure. Note: HFIP is expensive and environmentally persistent; it should be trapped and recovered via distillation.

• Purification: Dissolve the crude residue in ethyl acetate, wash with water, dry over MgSO4​ , and purify via flash chromatography.

Quality Control & Self-Validating Systems

To ensure trustworthiness and reproducibility, chemists must validate the reaction trajectory before committing to full purification. Both protocols are designed to be self-validating through distinct physical and spectroscopic shifts:

• TLC Validation:

  • Pathway A (N-Alkylation): The conversion of the secondary amine to a tertiary amine removes the polar N-H bond. On a standard silica TLC plate (e.g., 8:2 Hexane/EtOAc), the N-alkylated product will exhibit a significantly higher Rf​ value than the starting 3-Me-THQ.

  • Pathway B (C6-Alkylation): The resulting triarylmethane is a massive, highly polar molecule containing two intact N-H bonds. It will exhibit a drastically lower Rf​ value compared to the starting materials and will stain intensely with phosphomolybdic acid (PMA).

• 1H NMR Benchmarks:

  • Pathway A Success: Confirmed by the disappearance of the broad N-H singlet (~3.5–4.0 ppm) and the appearance of a new benzylic/alkyl CH2​ peak integrating to 2H (typically around 4.2–4.6 ppm).

  • Pathway B Success: Confirmed by the retention of the N-H protons and the appearance of a distinct methine ( CH ) bridge proton integrating to 1H (typically shifted downfield to 5.2–5.6 ppm due to the triaryl environment). Furthermore, the aromatic region of the THQ core will transition from a complex multiplet to an ABX coupling system, confirming substitution at the C6 position.

References

• Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid Organic Letters (ACS Publications) URL:[Link]

• Synthesis of Indoline- and 1,2,3,4-Tetrahydroquinoline-Based Symmetrical Triarylmethanes The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantioselective Synthesis of 3-Methyl-Tetrahydroquinoline

Welcome to the Technical Support Center for asymmetric catalysis and drug development professionals. The enantioselective reduction of 3-substituted quinolines (such as 3-methylquinoline) to yield chiral 1,2,3,4-tetrahydroquinolines is notoriously challenging compared to their 2-substituted counterparts. This guide provides field-proven insights, mechanistic troubleshooting, and validated protocols to help you achieve high enantiomeric excess (ee) in your syntheses.

Core Concepts & Frequently Asked Questions (FAQs)

Q: Why does my standard Ruthenium or Iridium transition-metal catalyst yield racemic 3-methyl-tetrahydroquinoline, even though it works perfectly for 2-methylquinoline? A: The mechanistic pathways for 2-substituted and 3-substituted quinolines diverge significantly. In 2-substituted quinolines, the stereocenter is established directly during the asymmetric hydrogenation of the C=N bond. However, the reduction of 3-substituted quinolines operates via a cascade process: a 1,4-hydride addition first forms an enamine intermediate. The critical stereocenter is only established during the subsequent enantioselective protonation of this enamine to form a chiral iminium ion[1]. Transition metal catalysts (e.g., Ru-TsDPEN) typically operate via concerted outer-sphere mechanisms that cannot effectively control the facial selectivity of this specific enamine-iminium tautomerization, resulting in racemic (0% ee) mixtures [2].

Q: If metal catalysts fail, what is the recommended catalytic system? A: Organocatalytic Asymmetric Transfer Hydrogenation (ATH) is the gold standard for this transformation. Utilizing a Chiral Brønsted acid (such as a BINOL-derived phosphoric acid or a cyclopentadiene-based Brønsted acid) paired with a Hantzsch ester as the hydride source provides the necessary control [1, 3]. The chiral acid forms a tightly bound chiral ion pair with the enamine intermediate, strictly dictating the facial approach of the proton.

Mechanism of asymmetric transfer hydrogenation of 3-substituted quinolines.

Diagnostic Troubleshooting Guide

When optimizing your ATH workflow, you may encounter specific deviations. Use this logic to diagnose and correct experimental failures.

Issue 1: The product is completely racemic (0% ee).

• Root Cause: Achiral background protonation is outcompeting the chiral catalyst. This happens if moisture is present (water acts as an achiral proton shuttle) or if the chosen acid catalyst lacks sufficient steric bulk to shield the Re or Si face of the enamine.

• Solution: Ensure strictly anhydrous conditions (flame-dried glassware, argon atmosphere). Switch to a highly sterically hindered catalyst, such as a cyclopentadiene-based chiral Brønsted acid, which has been proven to suppress racemic background pathways [3].

Issue 2: Low conversion rates (< 50%) after 24 hours.

• Root Cause: Hantzsch ester degradation or poor catalyst acidity. Hantzsch esters can prematurely oxidize to pyridine derivatives if exposed to light or air, losing their ability to donate hydrides.

• Solution: Use freshly recrystallized Hantzsch ester and shield the reaction vessel from direct light. If conversion remains low, the pKa of your Brønsted acid may be too high to effectively protonate the initial quinoline ring.

Troubleshooting workflow for resolving low enantioselectivity in 3-methyl-THQ synthesis.

Quantitative Benchmarking Data

To aid in experimental design, the following table summarizes the performance of various catalytic systems specifically applied to the reduction of 3-methylquinoline. Notice the stark contrast between metal catalysis and organocatalysis.

Catalytic System	Hydrogen Source	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)	Reference
Ru-Diamine (Cationic)	H₂ (50 atm)	MeOH	25	>99	0 (Racemic)	[2]
Chiral Phosphoric Acid (BINOL)	Hantzsch Ester	Benzene	60	82	74	[1]
Cyclopentadiene Brønsted Acid	Hantzsch Ester	Et₂O	25	88	85	[3]

Validated Experimental Protocol

The following is a self-validating, step-by-step methodology for the highly enantioselective synthesis of 3-methyl-tetrahydroquinoline, adapted from the optimized conditions utilizing a cyclopentadiene-based chiral Brønsted acid [3].

Materials Required:

• 3-Methylquinoline (0.25 mmol)

• Cyclopentadiene-based chiral Brønsted acid catalyst (5 mol%)

• Hantzsch ester (Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate) (2.4 equiv, 0.60 mmol)

• Anhydrous Diethyl Ether (Et₂O) (3.0 mL)

Step-by-Step Procedure:

• Preparation: Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum, then backfill with Argon. Repeat this purge cycle three times to ensure a strictly anhydrous and oxygen-free environment.

• Reagent Loading: Under a positive flow of Argon, add the 3-methylquinoline (0.25 mmol), the Hantzsch ester (0.60 mmol), and the chiral Brønsted acid catalyst (0.0125 mmol, 5 mol%).

• Solvent Addition: Inject 3.0 mL of anhydrous Et₂O into the Schlenk tube via syringe. Seal the tube.

• Reaction Phase: Stir the reaction mixture continuously at 25 °C. Causality Note: Maintaining a strict 25 °C is vital; elevated temperatures disrupt the hydrogen-bonding network of the chiral ion pair, leading to a drop in enantioselectivity.

• Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (4:1) eluent system. The reaction typically reaches full conversion within 8 to 12 hours.

• Quenching & Purification: Once the starting material is consumed, remove the solvent under reduced pressure. Purify the crude residue directly via flash column chromatography on silica gel (eluting with Hexanes/Ethyl Acetate gradients) to isolate the enantioenriched 3-methyl-1,2,3,4-tetrahydroquinoline.

• Validation: Determine the enantiomeric excess via chiral HPLC (e.g., Chiralcel OD-H column) to validate the success of the chiral protonation step.

References

• Organocatalytic strategies for enantioselective metal-free reductions Catalysis Science & Technology (RSC Publishing)[Link]

• Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts Peking University / Organic Letters[Link]

Purification techniques for removing impurities from 3-Methyl-1,2,3,4-tetrahydroquinoline HCl

Welcome to the Technical Support Center for Pharmaceutical Intermediates. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with purifying 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride (3-Me-THQ HCl) .

Because tetrahydroquinolines are highly susceptible to air oxidation and phase-separation issues during salt formation, standard purification templates often fail. This guide breaks down the causality behind common impurities and provides field-proven, self-validating protocols to ensure you achieve analytical-grade purity (>99.5%) for downstream drug development.

Workflow Visualization

Workflow for the systematic purification of 3-Methyl-1,2,3,4-tetrahydroquinoline HCl.

Troubleshooting & Methodologies (FAQs)

Issue 1: Contamination with unreacted precursors or regioisomers

Q: My synthesized 3-Me-THQ HCl shows significant contamination with unreacted quinoline precursors and regioisomers on HPLC. How do I resolve this since the HCl salt streaks on a silica column?

Mechanistic Causality: The hydrochloride salt of 3-Me-THQ is highly polar and strongly interacts with the silanol groups on normal-phase silica, leading to severe tailing and poor resolution. To separate structurally similar regioisomers or unreduced quinolines, you must exploit the subtle polarity differences of the neutral molecules. This requires breaking the salt to form the free base before performing chromatography.

Self-Validating Protocol: Free-Basing & Chromatography

• Salt Breaking: Suspend the crude 3-Me-THQ HCl in distilled water. Slowly add 10% aqueous NaOH dropwise.

  • Validation Check: Monitor with pH paper. Once the pH reaches >9.0, the solution will turn cloudy as the lipophilic free base precipitates out of the aqueous phase.

• Extraction: Extract the aqueous mixture three times with tert-butyl methyl ether (MTBE). MTBE is preferred over dichloromethane here to avoid potential alkylation side-reactions and to ensure excellent phase separation[1].

• Drying: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude free base as an oil.

• Chromatography: Load the oil onto a silica gel column. Elute using a gradient of Hexanes/Ethyl Acetate (starting at 95:5, moving to 80:20).

  • Validation Check: Monitor fractions via TLC (UV active, stains strongly with iodine). The 3-methyl-tetrahydroquinoline derivative will elute cleanly without streaking.

Issue 2: "Oiling Out" during salt formation

Q: When I try to re-form the HCl salt, the product precipitates as a sticky, dense oil rather than a crystalline solid. What causes this, and how can I force crystallization?

Mechanistic Causality: Tetrahydroquinoline hydrochlorides are highly hygroscopic. "Oiling out" (liquid-liquid phase separation) occurs when trace amounts of water are present during salt formation, causing the highly polar salt to dissolve in a microscopic aqueous phase rather than nucleating into a crystal lattice. Using aqueous HCl or hygroscopic solvents guarantees this failure.

Self-Validating Protocol: Anhydrous Salt Formation

• Solvent Preparation: Dissolve the purified 3-Me-THQ free base in anhydrous diethyl ether (or MTBE) under an inert nitrogen atmosphere.

• Temperature Control: Cool the reaction flask to 0 °C in an ice bath to lower the solubility threshold of the resulting salt.

• Acid Addition: Slowly add 1.5 equivalents of1[1]. Alternatively, flushing the ethereal solution with dry HCl gas is highly effective[2].

  • Validation Check: The immediate formation of a fine, white precipitate indicates successful nucleation. If an oil forms, water has breached the system; you must evaporate, dry the free base via azeotropic distillation with toluene, and repeat.

• Isolation: Stir for 30 minutes, filter rapidly under vacuum, and wash the filter cake with cold, anhydrous diethyl ether.

Issue 3: Persistent Discoloration

Q: My 3-Me-THQ HCl crystals have a persistent yellow/brown tint despite multiple ethereal washes. How do I achieve a pristine white powder?

Mechanistic Causality: The secondary amine in the tetrahydroquinoline ring is highly susceptible to auto-oxidation, forming N-oxides that impart a yellow/brown color. Additionally, if your upstream synthesis utilized catalytic hydrogenation (e.g., Pd/C), trace transition metal leaching can cause severe darkening. These impurities get trapped within the crystal lattice during rapid precipitation.

Self-Validating Protocol: Decolorization & Recrystallization

• Dissolution: Dissolve the crude, discolored salt in a minimum volume of boiling absolute ethanol.

• Carbon Treatment: Add 5% w/w activated carbon (Darco) to the boiling solution. The porous carbon matrix will physically adsorb the bulky N-oxides and coordinate trace metals. Boil for 5 minutes.

• Hot Filtration: Filter the hot mixture rapidly through a pre-warmed pad of Celite to remove the carbon.

  • Validation Check: The resulting filtrate must be completely colorless. If a yellow tint remains, repeat the carbon treatment.

• Anti-Solvent Addition: Allow the colorless filtrate to cool to room temperature. Slowly add anhydrous diethyl ether (the anti-solvent) dropwise until the solution becomes just slightly turbid. 3[3].

• Crystallization: Chill the flask at 2–8 °C overnight. Filter the resulting needle-like crystals and dry them in a vacuum desiccator over P₂O₅.

Quantitative Purification Metrics

To assist in your experimental planning, the table below summarizes the expected quantitative outcomes at each stage of the purification workflow.

Purification Stage	Target Impurities Removed	Typical Yield Recovery (%)	Expected Purity (HPLC-UV)	Visual Indicator of Success
Free-basing & Extraction	Inorganic salts, highly polar byproducts	92 - 98%	N/A (Intermediate step)	Clean phase separation; clear organic layer
Silica Gel Chromatography	Regioisomers, unreacted quinolines	75 - 85%	95 - 98%	Single, distinct spot on TLC (R_f ~0.4 in 8:2 Hex/EtOAc)
Anhydrous Salt Formation	Trace non-basic organics	90 - 95%	> 98%	Immediate formation of a white, free-flowing precipitate
Recrystallization (EtOH/Ether)	N-oxides, trace transition metals	80 - 85%	> 99.5%	Colorless, needle-like crystals; sharp melting point

References

• Mastering Tetrahydroquinoline Synthesis for Pharmaceutical Innovation Source: NBInno URL:[Link]

• Supporting Information: Chemo-enzymatic synthesis of chiral 3-substituted tetrahydroquinolines by sequential biocatalytic cascade Source: Royal Society of Chemistry (RSC) URL:[Link]

• Synthesis and Antifungal Evaluation of Novel N-Alkyl Tetra- and Perhydroquinoline Derivatives Source: Semantic Scholar URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. nbinno.com [nbinno.com]

Minimizing side reactions in the reduction of 3-methylquinoline

Welcome to the Technical Support Center: 3-Methylquinoline Reduction

As a Senior Application Scientist, I frequently consult with researchers facing selectivity issues during the reduction of substituted quinolines. The chemoselective reduction of 3-methylquinoline is a classic challenge in organic synthesis. The goal is almost always to selectively reduce the nitrogen-containing pyridine ring (N-ring) to form 3-methyl-1,2,3,4-tetrahydroquinoline, a privileged scaffold in drug discovery. However, the competing aromaticity of the fused benzene ring (C-ring) and the risk of complete saturation often lead to complex product mixtures.

This guide synthesizes field-proven insights and authoritative methodologies to help you troubleshoot your reactions, understand the underlying causality of your experimental choices, and establish self-validating protocols.

Section 1: Mechanistic Overview & FAQs

Q1: Why does my reduction yield a mixture of 1,2,3,4-tetrahydro and 5,6,7,8-tetrahydro isomers? Answer: The quinoline scaffold consists of a fused pyridine (N-ring) and benzene (C-ring). Kinetically, the N-ring is more susceptible to reduction due to the electron-withdrawing nature of the nitrogen atom. However, under harsh conditions (e.g., elevated temperatures >150 °C, strong acidic media, or extended reaction times), the thermodynamic stability of the intermediates can drive in-situ isomerization. Heating the reaction to 160–170 °C under 8–12 atm of H₂ actively promotes the isomerization of 1,2,3,4-tetrahydro-3-methylquinoline to the thermodynamically more stable 5,6,7,8-tetrahydroquinoline isomer[1]. Strict temperature control is the primary mechanism to prevent this.

Q2: How does catalyst selection influence chemoselectivity and prevent over-reduction? Answer: Catalyst selection dictates the activation energy required for each competing pathway. Traditional catalysts like unpoisoned Platinum Oxide (PtO₂) are hyper-active and will readily reduce both rings, leading to the fully saturated decahydro-3-methylquinoline. Conversely, supported Gold nanoparticles (Au NPs) facilitate a reactant-promoted hydrogen activation that allows the transformation to proceed smoothly at temperatures as low as 25 °C, completely suppressing C-ring reduction and over-reduction. Similarly, solid-state s-block metal hydrides like BaH₂ operate via a unique synergistic mechanism between a Lewis acidic cation and a nucleophilic hydride, offering high N-ring selectivity without transition metals[2].

Q3: Can I use water as a solvent to make the process greener? Answer: Yes, but it requires specialized catalytic systems. In standard heterogeneous catalysis, hydrogen bonding between the quinoline substrate and water hydroxyl groups can inhibit substrate adsorption onto the catalyst surface, drastically lowering activity[3]. However, using intercalated catalysts such as NanoRu@hectorite with NaBH₄ allows for highly selective N-cycle hydrogenation in aqueous media under mild conditions (25–60 °C) by protecting the active sites while facilitating heterolytic hydride transfer[3].

Reaction pathway of 3-methylquinoline reduction highlighting desired products and side reactions.

Section 2: Troubleshooting Guide: Minimizing Side Reactions

Use the following logical framework to diagnose and resolve the most common side reactions encountered during your workflow.

Troubleshooting decision tree for resolving common side reactions during quinoline reduction.

Issue 1: Formation of Decahydro-3-methylquinoline (Over-reduction)

• Root Cause: The thermodynamic driving force is too high. High H₂ pressure forces the equilibrium toward complete saturation, or the catalyst (e.g., PtO₂, Rh/C) lacks chemoselectivity.

• Intervention: Drop the H₂ pressure to 1–4 atm and maintain the temperature strictly at 20–25 °C. If using a highly active catalyst, switch to 5% Pd/C or utilize highly selective supported Au catalysts.

Issue 2: Formation of 3-Methyl-5,6,7,8-tetrahydroquinoline (C-Ring Reduction)

• Root Cause: Acidic conditions or high temperatures (>150 °C) promote the isomerization of the 1,2,3,4-isomer to the 5,6,7,8-isomer[1].

• Intervention: Eliminate strong Brønsted acids (HCl, H₂SO₄) from your solvent system. Swap to a neutral solvent like absolute ethanol or ethyl acetate. Ensure the reactor temperature does not exceed 60 °C.

Issue 3: Incomplete Conversion (Stalling)

• Root Cause: The newly formed secondary amine (1,2,3,4-tetrahydroquinoline) can coordinate to the metal catalyst, effectively poisoning it. Alternatively, mass transfer of H₂ gas into the liquid phase is insufficient.

• Intervention: Add a stoichiometric amount of a weak acid (like acetic acid) to protonate the product amine, preventing it from binding to the catalyst. Increase the agitation rate (≥800 rpm) to maximize the gas-liquid interfacial area.

Section 3: Validated Experimental Protocols

To ensure reproducibility, utilize these self-validating protocols. Every step is designed with a mechanistic purpose to minimize side reactions.

Protocol A: Chemoselective Catalytic Hydrogenation (Kinetic Control)

Causality: This protocol relies on mild conditions to kinetically favor N-ring reduction while preventing the thermodynamic shift to C-ring reduction or over-reduction[1].

• Preparation: In a thick-walled hydrogenation vessel, dissolve 10.0 mmol of 3-methylquinoline in 30 mL of absolute ethanol. (Rationale: Ethanol provides a neutral medium, avoiding acid-catalyzed isomerization).

• Catalyst Addition: Add 0.05 equivalents (by weight) of 5% Pd/C. (Rationale: 5% loading provides sufficient active sites without the hyper-reactivity of 10% Pd/C or PtO₂, which risk over-reduction).

• Purging: Seal the vessel and purge with inert gas (N₂ or Ar) three times, followed by three purges with H₂ gas to remove all oxygen and prevent catalyst deactivation.

• Reaction: Pressurize the vessel to exactly 3 atm of H₂. Stir vigorously (800 rpm) at 25 °C for 4–6 hours.

  • Self-Validation Check: Monitor the pressure drop using a mass flow controller or gauge. The reaction is complete when exactly 2.0 equivalents of H₂ are consumed. If H₂ uptake continues past this point, immediately vent the reactor to prevent decahydroquinoline formation.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with 10 mL of ethanol. Concentrate the filtrate under reduced pressure.

Protocol B: Transfer Hydrogenation using Ammonia-Borane (Titanium Catalyzed)

Causality: Transfer hydrogenation avoids the use of high-pressure H₂ gas entirely, significantly reducing the risk of over-reduction. Titanium catalysis enables dearomative selective reduction of the N-ring[4].

• Setup: In a 21 mL sealed tube, add 0.5 mmol of 3-methylquinoline, 3.0 equivalents of NH₃·BH₃ (hydrogen donor), 10 mol % Cp₂TiCl₂ (catalyst), and 1.0 equiv of NaOMe.

• Solvent: Suspend the mixture in 3 mL of dry THF.

• Reaction: Seal the tube and stir the mixture at 120 °C for 24 hours. (Rationale: The elevated temperature is required to activate the ammonia-borane complex and drive the transfer hydrogenation, but the lack of pressurized H₂ prevents decahydroquinoline formation).

  • Self-Validation Check: TLC monitoring (Hexanes/EtOAc) should show complete consumption of the highly UV-active starting material, replaced by a lower R_f spot corresponding to the secondary amine.

• Isolation: Cool to room temperature, quench carefully with water, extract with ethyl acetate, and purify via flash column chromatography.

Section 4: Quantitative Data & Catalyst Selection

Use the table below to select the appropriate catalytic system based on your available equipment and selectivity requirements.

Catalyst System	H₂ Source / Pressure	Temperature	Primary Product Selectivity	Common Side Reactions / Mechanistic Notes
5% Pd/C in EtOH	H₂ gas (1–4 atm)	25 °C	>95% (1,2,3,4-THQ)	Trace over-reduction if left reacting after H₂ uptake ceases[1].
Modified Pd (Acidic)	H₂ gas (8–12 atm)	160–170 °C	>90% (5,6,7,8-THQ)	Isomerization to C-ring reduced product occurs intentionally[1].
Au/HSA-TiO₂	H₂ gas (10–20 atm)	25 °C	>99% (1,2,3,4-THQ)	Highly chemoselective; completely suppresses over-reduction.
BaH₂ (s-block)	H₂ gas (50 bar)	150 °C	High (1,2,3,4-THQ)	Requires high pressure; excellent transition-metal-free alternative[2].
Cp₂TiCl₂ / NaOMe	NH₃·BH₃ (3 eq)	120 °C	High (1,2,3,4-THQ)	Transfer hydrogenation; circumvents the need for H₂ gas infrastructure[4].

References

• An Unusual Chemoselective Hydrogenation of Quinoline Compounds Using Supported Gold Catalysts , fudan.edu.cn.

• A Comparative Guide to the Synthesis of 3-Methyl-5,6,7,8-tetrahydroquinoline , benchchem.com. 1

• Simple s-block metal hydrides for selective hydrogenation of quinoline compounds , semanticscholar.org. 2

• NanoRu@hectorite: A heterogeneous catalyst with switchable selectivity for the hydrogenation of quinoline , researchgate.net. 3

• Dearomative Selective Reduction of Structurally Diverse N-Heteroarenes Enabled by Titanium Catalysis , chemrxiv.org. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]

Technical Support Center: pH-Controlled Extraction of Tetrahydroquinoline Derivatives

Welcome to the Technical Support Center for the isolation and purification of tetrahydroquinoline (THQ) derivatives. As a foundational scaffold in medicinal chemistry—critical for developing anti-cancer agents, mTOR inhibitors, and Epac antagonists—THQ requires precise handling during downstream processing. This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for liquid-liquid extraction (LLE) based on pH control.

Core Principles: The Causality of pH and Phase Partitioning

The extraction of THQ derivatives is governed by the Henderson-Hasselbalch equation and the compound's acid dissociation constant (pKa). The core 1,2,3,4-tetrahydroquinoline ring contains a secondary amine (or tertiary, if substituted at the N1 position), making it a weak base. The conjugate acid of unsubstituted THQ has a predicted pKa of approximately 5.09[1], while substituted derivatives like 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline exhibit pKa values around 5.31[2]. Depending on the substituents, the apparent pKa typically ranges from 3.3 to 5.5[3].

By manipulating the pH of the aqueous phase relative to the pKa, you control the speciation of the molecule:

• Acidic Conditions (pH < pKa - 2): The amine is protonated, forming a highly polar ammonium salt that preferentially partitions into the aqueous phase.

• Basic Conditions (pH > pKa + 2): The amine is deprotonated, reverting to its neutral free-base form, which readily partitions into organic solvents[4].

Figure 1: pH-dependent speciation and phase partitioning of tetrahydroquinoline derivatives.

Troubleshooting Guide & FAQs

Q1: During my initial organic extraction, I am losing a significant portion of my THQ product in the aqueous wash. What is happening? Root Cause: The pH of your aqueous phase is likely too low, causing unintended protonation of the THQ derivative. If the pH drops below 7.0 (approaching the pKa of ~5.0), a significant fraction of the THQ exists as the water-soluble conjugate acid[1]. Solution: Ensure the aqueous phase is strictly basic (pH 9.0–10.0) before extracting with the organic solvent. Use a saturated sodium bicarbonate (NaHCO3) or 10% sodium carbonate (Na2CO3) solution to buffer the system[4]. Verify the pH of the aqueous layer with pH paper after mixing, as residual acids from the reaction can consume the base.

Q2: I am experiencing severe emulsion formation when extracting my THQ free base at pH 10. How can I break it? Root Cause: Emulsions in basic extractions of amines often occur due to the presence of trace polymeric impurities, unreacted starting materials, or the formation of fine precipitates at the aqueous-organic interface. Solution: Implement a "salting out" strategy. Saturate the aqueous layer with sodium chloride (brine) or potassium bromide (KBr)[5]. This increases the ionic strength of the aqueous phase, decreasing the solubility of the neutral THQ and increasing the interfacial tension, which forces the phases to separate. If the emulsion persists, filter the entire biphasic mixture through a pad of Celite to remove insoluble micro-particulates stabilizing the emulsion.

Q3: Can I selectively extract a specific THQ derivative from a crude mixture containing other amine byproducts? Root Cause: Standard batch LLE is often insufficient for separating amines with similar polarities. Solution: Yes, by utilizing automated pH-controlled extraction. If the target THQ and the impurity have a ΔpKa of at least 1.5 to 2.0 units, you can perform a selective extraction by carefully titrating the pH[6]. Adjusting the pH to exactly between the two pKa values will protonate the more basic amine (driving it into the aqueous phase) while leaving the less basic amine as a neutral species in the organic phase[5]. Continuous flow systems with inline pH and HPLC monitoring are highly recommended for this level of precision[6].

Q4: What is the optimal organic solvent for extracting the free base? Answer: Dichloromethane (DCM) is highly effective due to its excellent solvation of the THQ free base and favorable density (forming the bottom layer), making separation straightforward. However, for greener chemistry or specific downstream applications, tert-butyl methyl ether (TBME) or 2-methyltetrahydrofuran (2-MeTHF) are excellent alternatives that offer sharp phase boundaries and high extraction efficiencies[4][5].

Self-Validating Experimental Protocols

Protocol 1: Standard Acid-Base Purification of THQ Derivatives This protocol is a self-validating system: the sequential phase switching ensures that only compounds capable of reversible protonation (like your target THQ) are carried through to the final product, leaving non-ionizable impurities behind.

• Initial Solubilization: Dissolve the crude reaction mixture (containing the THQ derivative and neutral/acidic impurities) in an organic solvent (e.g., EtOAc, 20 mL/g of crude).

• Acidic Extraction (Protonation): Add an equal volume of 1.0 M HCl (aq). Vigorously mix for 5 minutes. The low pH (~1-2) ensures the THQ derivative is fully protonated.

• Phase Separation 1: Allow the layers to separate. The aqueous layer now contains the THQ-H+ salt. The organic layer contains neutral/acidic impurities. (Validation Check: Spot both layers on a TLC plate; the target THQ should only be visible at the baseline of the aqueous spot).

• Organic Wash: Wash the retained aqueous layer with an additional 0.5 volumes of EtOAc to remove residual organic impurities. Discard the organic washes.

• Basification (Deprotonation): Cool the aqueous layer in an ice bath. Slowly add 10% Na2CO3 (aq) or 2.0 M NaOH dropwise while stirring until the pH reaches 9.5–10.0. The solution will likely turn cloudy as the neutral THQ free base precipitates or forms an oil.

• Basic Extraction: Extract the basic aqueous layer with DCM or TBME (3 × 10 mL/g). The neutral THQ partitions into the organic phase.

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the purified THQ derivative.

Figure 2: Step-by-step acid-base liquid-liquid extraction workflow for THQ isolation.

Quantitative Data Presentation

Table 1: Physicochemical Properties and Extraction Parameters for Selected THQ Derivatives

Compound	Predicted pKa	Optimal Extraction pH (Organic Phase)	Optimal Extraction pH (Aqueous Phase)	Recommended Solvent
1,2,3,4-Tetrahydroquinoline	5.09	> 7.5	< 3.0	DCM / EtOAc
6-Fluoro-2-methyl-1,2,3,4-THQ	5.31	> 7.8	< 3.3	TBME / DCM
1-Amino-1,2,3,4-THQ	5.24	> 7.7	< 3.2	2-MeTHF / EtOAc
Quinoline-derived SARMs	~4.0 - 4.5	> 9.6 (Carbonate Buffer)	< 2.5	TBME

(Note: Data synthesized from empirical partitioning studies and predicted pKa values[4],[3],[2],[1],[7])

Sources

• 1. chembk.com [chembk.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. iris.unito.it [iris.unito.it]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. lookchem.com [lookchem.com]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis of 3-Methyl-1,2,3,4-tetrahydroquinoline Hydrochloride: A Comparative Guide for Structural Elucidation

As a Senior Application Scientist in drug development, I frequently encounter challenges in the structural validation of substituted tetrahydroquinolines. 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride (3-Me-THQ·HCl) is a critical building block in medicinal chemistry, often utilized in the synthesis of chiral pharmaceuticals and bioactive cascade products [1].

However, identifying this compound via Proton Nuclear Magnetic Resonance (1H NMR) is not a static process. The spectrum is highly dependent on the protonation state of the molecule, the solvent environment, and the synthetic purity. This guide objectively compares the NMR performance of 3-Me-THQ·HCl against its free base alternative and crude synthetic mixtures, providing a self-validating framework for rigorous structural elucidation.

The Causality of Chemical Shifts: Free Base vs. Hydrochloride Salt

When evaluating 3-Me-THQ, researchers must choose between analyzing the free base in a non-polar solvent (e.g., CDCl₃) or the hydrochloride salt in a polar deuterated solvent (e.g., CD₃OD). This choice fundamentally alters the electron density of the molecule, driving significant changes in the chemical shifts (δ).

The Mechanistic Causality: In the free base form, the lone pair of electrons on the secondary amine nitrogen participates in resonance with the adjacent aromatic ring. This electron-donating effect shields the aromatic protons, pushing their signals upfield (δ 6.40 – 7.10 ppm).

Upon addition of HCl to form the salt, the nitrogen becomes protonated ( NH2+​ ). The lone pair is no longer available for resonance. Instead, the positively charged nitrogen exerts a strong inductive electron-withdrawing effect, severely deshielding the aromatic protons and pushing them downfield (δ 7.27 – 7.45 ppm) [1]. Understanding this causality prevents misidentification of the core scaffold.

Table 1: Comparative 1H NMR Data (400 MHz)

Proton Assignment	3-Me-THQ (Free Base) in CDCl₃	3-Me-THQ·HCl (Salt) in CD₃OD	Shift Difference (Δδ)
Aromatic Protons (4H)	δ 6.45 – 6.98 (m)	δ 7.27 – 7.45 (m)	+0.65 ppm (Downfield)
C2 Protons (2H)	δ 2.85 – 3.30 (m)	δ 2.97 – 3.14 (m)	Minimal change
C4 Protons (2H)	δ 2.40 – 2.80 (m)	δ 2.61 (dd), 3.55 (m)	Complex splitting
C3 Methine (1H)	δ 2.05 – 2.15 (m)	δ 2.20 – 2.39 (m)	+0.20 ppm (Downfield)
C3 Methyl (3H)	δ 1.05 (d, J = 6.6 Hz)	δ 1.19 (d, J = 6.8 Hz)	+0.14 ppm (Downfield)

Note: Data synthesized from standardized biocatalytic cascade characterizations [1] and standard tetrahydroquinoline profiles [2].

Purity Profiling: Analytical Grade vs. Crude Synthesis

In drug development, the performance of a high-purity commercial standard (>99%) must be benchmarked against crude synthesized products (e.g., derived from the reductive amination of 3-methylquinoline). Crude mixtures often contain unreduced aromatic precursors or regioisomers that complicate the aliphatic region.

Table 2: NMR Performance Metrics by Purity Grade

Metric	High-Purity Standard (>99%)	Crude Synthesized Product (~85%)	Analytical Impact
Signal-to-Noise (S/N)	> 1000:1 for methyl doublet	< 300:1 (Baseline noise)	Reduces integration accuracy.
Aromatic Impurities	None detected	Peaks at δ 7.80 – 8.80 ppm	Indicates unreduced quinoline.
Aliphatic Impurities	Clean baseline	Extra doublets near δ 1.30 ppm	Indicates 2-methyl regioisomers.
Water Peak (HDO)	Sharp singlet at δ 4.87 ppm	Broad hump δ 4.50 – 5.20 ppm	Hygroscopic salt absorbed water.

Self-Validating Experimental Protocol: Quantitative NMR (qNMR)

To ensure trustworthiness, an NMR protocol must not rely solely on relative integration, which can mask absolute impurities. The following step-by-step methodology utilizes an internal standard to create a self-validating system for 3-Me-THQ·HCl.

Step 1: Precision Sample Preparation

• Accurately weigh 10.0 mg of the 3-Me-THQ·HCl sample and 5.0 mg of Traceable Maleic Acid (Internal Standard, qNMR grade) using a microbalance.

• Dissolve the mixture in 0.6 mL of Methanol-d4 (CD₃OD, 99.8% D).

• Vortex for 60 seconds to ensure complete dissolution, preventing line broadening caused by particulate matter.

Step 2: Instrument Setup & Acquisition

• Transfer the solution to a high-quality 5 mm NMR tube and insert it into a 400 MHz spectrometer.

• Tune and match the probe, and lock onto the deuterium signal of CD₃OD.

• Critical Causality Step: Set the relaxation delay (D1) to 30 seconds. Why? For a self-validating qNMR system, D1 must be at least 5 × T₁ (longitudinal relaxation time) of the slowest relaxing proton. This ensures 99.3% magnetization recovery, making the integrations absolute rather than relative.

• Acquire 32 scans using a 90° excitation pulse.

Step 3: Processing and Validation

• Apply a Fourier transform (FT), followed by rigorous manual phase correction and a polynomial baseline correction.

• Integrate the maleic acid singlet (δ 6.26 ppm, 2H) and calibrate its value to 100.

• Integrate the 3-Me-THQ·HCl methyl doublet (δ 1.19 ppm, 3H).

• Calculate the absolute mass fraction using the molar ratios. If the calculated purity matches the expected yield, the system has successfully validated itself.

Mechanistic Workflow Visualization

The following diagram maps the logical relationship between the chemical state of the molecule, the experimental solvent choices, and the resulting NMR spectral data.

Fig 1: Effect of protonation and solvent selection on 1H NMR aromatic chemical shifts.

References

• Feng, J., Yao, P., Zhu, D., & Xu, Z. (2023). "Chemo-enzymatic synthesis of chiral 3-substituted tetrahydroquinolines by sequential biocatalytic cascade and Buchwald-Hartwig cyclization.
• National Institute of Standards and Technology (NIST). "Quinoline, 1,2,3,4-tetrahydro-". NIST Chemistry WebBook, SRD 69. [2]

A Comparative Guide to HPLC Methods for Purity Determination of 3-Methyl-1,2,3,4-tetrahydroquinoline HCl

In the landscape of pharmaceutical development, the stringent assessment of purity for active pharmaceutical ingredients (APIs) is not merely a regulatory hurdle, but a fundamental cornerstone of drug safety and efficacy. For a molecule like 3-Methyl-1,2,3,4-tetrahydroquinoline HCl, which possesses a stereocenter, this assessment extends beyond simple chemical purity to the critical domain of enantiomeric purity. The biological activities of its enantiomers can differ significantly, making the precise control of its stereoisomeric composition imperative.[1]

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies tailored for the comprehensive purity analysis of 3-Methyl-1,2,3,4-tetrahydroquinoline HCl. We will explore both achiral and chiral separation techniques, offering the rationale behind method development choices and presenting supporting data to guide researchers and drug development professionals in selecting the most appropriate analytical strategy. All methodologies are presented with the principles of analytical procedure validation, as outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP), at their core.[2][3][4]

Method 1: Achiral Purity Assessment by Reversed-Phase HPLC (RP-HPLC)

The initial step in purity analysis is typically the quantification of the main compound and the detection of any process-related impurities or degradation products. A reversed-phase HPLC method is the workhorse for this task due to its versatility and robustness in separating a wide range of organic molecules.[5]

The "Why": Causality Behind Experimental Choices

• Stationary Phase: A C18 (octadecylsilyl) column is the logical starting point. Its nonpolar nature provides effective retention for the aromatic quinoline ring system through hydrophobic interactions. For basic compounds like this amine, columns with end-capping are preferred to minimize peak tailing caused by interactions with residual silanol groups on the silica support.

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier (like acetonitrile or methanol) is standard.

  • Buffer (e.g., Phosphate Buffer at pH 3.0): The hydrochloride salt of our analyte is acidic. Maintaining a low pH (e.g., pH 2.5-3.5) ensures that the tertiary amine group is consistently protonated. This prevents peak splitting and tailing, leading to sharp, symmetrical peaks.[6] Phosphoric acid is a common choice, but for mass spectrometry (MS) compatibility, a volatile modifier like formic acid should be used.[7]

  • Organic Modifier (Acetonitrile): Acetonitrile is often favored over methanol for its lower viscosity and stronger elution strength for many compounds, which can lead to sharper peaks and shorter run times. A gradient elution (e.g., starting with a lower percentage of acetonitrile and increasing it over time) is often employed to ensure that both polar and non-polar impurities are effectively eluted and resolved.[8]

• Detection: The quinoline chromophore allows for sensitive detection using a UV detector, typically in the range of 254-280 nm.[6][9] A Photo-Diode Array (PDA) detector is highly recommended as it provides spectral data that can be used to assess peak purity and aid in the identification of unknown impurities.

Illustrative Experimental Protocol: RP-HPLC

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	270 nm (with PDA scan from 200-400 nm)
Injection Volume	10 µL
Sample Preparation	Dissolve sample in Mobile Phase A/B (50:50) to a concentration of ~0.5 mg/mL.

Expected Performance Data (Hypothetical)

Parameter	Value	Acceptance Criteria (per USP <621>)
Retention Time (Main Peak)	~8.5 min	Consistent (RSD < 2%)
Tailing Factor (Main Peak)	1.1	≤ 2.0
Theoretical Plates	> 5000	> 2000
Resolution (to nearest impurity)	> 2.0	≥ 1.5

Method 2: Chiral Purity Determination by Chiral HPLC

Given that 3-Methyl-1,2,3,4-tetrahydroquinoline HCl is a chiral compound, a dedicated chiral separation method is mandatory to quantify the enantiomeric excess (% ee) and ensure that the unwanted enantiomer is below specified limits. Chiral HPLC using a Chiral Stationary Phase (CSP) is the gold standard for this analysis.[1][10]

The "Why": Causality Behind Experimental Choices

• Stationary Phase: Polysaccharide-based CSPs, such as those derived from amylose or cellulose, are exceptionally versatile and often the first choice for screening chiral separations of amines.[1][11] An immobilized polysaccharide CSP is highly recommended as it allows for the use of a wider range of solvents compared to coated phases, providing greater flexibility during method development.[11]

• Mobile Phase: The choice of mobile phase mode is critical for chiral separations.

  • Normal Phase (e.g., Hexane/Ethanol with an additive): This is often the starting point for polysaccharide CSPs. The non-polar main solvent (hexane) and the more polar alcohol modifier create the environment for chiral recognition.

  • Additive (e.g., Diethylamine - DEA): For a basic analyte like our tetrahydroquinoline derivative, adding a small amount of a basic additive (like 0.1% DEA) to the mobile phase is crucial.[11] It acts as a competitor for active sites on the CSP, preventing strong, non-enantioselective interactions and dramatically improving peak shape and resolution.

• Detection: UV detection at a suitable wavelength (e.g., 270 nm) is typically used, similar to the achiral method.

Illustrative Experimental Protocol: Chiral HPLC

Parameter	Recommended Condition
Column	Immobilized Amylose-based CSP, 4.6 x 250 mm, 5 µm
Mobile Phase	n-Hexane : Ethanol : Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	270 nm
Injection Volume	10 µL
Sample Preparation	Dissolve sample in the mobile phase to a concentration of ~1.0 mg/mL.

Expected Performance Data (Hypothetical)

Parameter	Value	Acceptance Criteria
Retention Time (Enantiomer 1)	~6.2 min	Consistent (RSD < 2%)
Retention Time (Enantiomer 2)	~7.8 min	Consistent (RSD < 2%)
Resolution (Rs)	> 2.5	≥ 1.5 for baseline separation
Limit of Quantitation (LOQ)	≤ 0.1%	As per specification

Method Comparison: Choosing the Right Tool for the Job

Feature	RP-HPLC for Achiral Purity	Chiral HPLC for Enantiomeric Purity
Primary Goal	Quantify API, detect and quantify process impurities and degradants.	Quantify the ratio of the two enantiomers.
Stationary Phase	Standard C18, C8, Phenyl-Hexyl, etc.[12]	Specialized Chiral Stationary Phase (CSP).[1]
Mobile Phase	Aqueous buffers with ACN/MeOH (Reversed-Phase).	Typically non-polar solvents with alcohol modifiers (Normal Phase).
Key Challenge	Achieving resolution between structurally similar impurities.	Achieving resolution between stereoisomers.
When to Use	Always required for batch release, stability testing, and impurity profiling.	Always required for chiral drugs to control enantiomeric purity.

Workflow for HPLC Method Development and Validation

The development and validation of these HPLC methods must follow a structured, logical progression to ensure they are fit for purpose. This workflow is grounded in the principles outlined in ICH Q2(R1).[3][4][13]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. usp.org [usp.org]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Separation of 1,2,3,4-Tetrahydroquinoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. tsijournals.com [tsijournals.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ymc.co.jp [ymc.co.jp]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

A Comparative Guide to the Reactivity of 3-Methyl vs. 4-Methyl Tetrahydroquinoline Hydrochloride

For the discerning researcher in organic synthesis and drug development, understanding the nuanced reactivity of isomeric starting materials is paramount to achieving desired molecular architectures and biological activities. This guide provides an in-depth comparison of the chemical reactivity of 3-methyl-tetrahydroquinoline hydrochloride and 4-methyl-tetrahydroquinoline hydrochloride. While direct, side-by-side comparative studies on these specific isomers are not extensively documented in peer-reviewed literature, this document synthesizes established principles of organic chemistry and data from related systems to offer a predictive analysis of their reactivity profiles.

Introduction: The Tetrahydroquinoline Scaffold and the Influence of Methyl Substitution

The 1,2,3,4-tetrahydroquinoline (THQ) core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous biologically active compounds.[1] The introduction of a methyl group at either the 3- or 4-position of the saturated heterocyclic ring significantly influences the molecule's steric and electronic properties, thereby dictating its reactivity in various chemical transformations. This guide will explore these differences, providing a framework for rational experimental design.

The hydrochloride salt form of these amines ensures their stability and solubility in aqueous media, a common consideration for many reaction setups. For most organic reactions, a deprotonation step with a suitable base is required to liberate the free amine, which is the reactive species.

Electronic Effects of the Methyl Group

The methyl group is a weak electron-donating group (EDG) through an inductive effect. In the context of the tetrahydroquinoline ring system, the nitrogen atom's lone pair of electrons is delocalized into the aromatic ring, making the benzene portion electron-rich and highly susceptible to electrophilic aromatic substitution. The position of the methyl group, however, does not significantly alter the electronic properties of the aromatic ring, as it is not directly attached to it. Therefore, the electronic influence of the methyl group on reactions at the aromatic ring is expected to be minimal for both isomers.

Steric Effects: The Key Differentiator in Reactivity

The primary distinction in reactivity between 3-methyl and 4-methyl tetrahydroquinoline hydrochloride arises from the steric hindrance imposed by the methyl group at different positions.

Reactivity at the Nitrogen Atom

Reactions involving the nitrogen atom, such as N-alkylation, N-acylation, and N-arylation, will be influenced by the accessibility of the nitrogen's lone pair.

• 4-Methyl-tetrahydroquinoline: The methyl group at the 4-position is relatively distant from the nitrogen atom and is not expected to pose significant steric hindrance. Reactions at the nitrogen should proceed readily.

• 3-Methyl-tetrahydroquinoline: The methyl group at the 3-position is in closer proximity to the nitrogen atom. This will create a more sterically congested environment around the nitrogen, potentially slowing down the rate of reactions with bulky electrophiles. For instance, in N-alkylation with a large alkyl halide, the 4-methyl isomer is predicted to react faster than the 3-methyl isomer. This is analogous to the observed decrease in SN2 reaction rates with increasing steric bulk around the reacting center.[2]

Reactivity at the Benzylic Position (C4)

The C4 position is a benzylic carbon and can be a site for oxidation or deprotonation followed by functionalization.

• 3-Methyl-tetrahydroquinoline: The methyl group at the 3-position will sterically hinder the approach of reagents to the C4 position. This could lead to lower yields or require more forcing reaction conditions for reactions targeting this site.

• 4-Methyl-tetrahydroquinoline: The methyl group is directly at the C4 position. While this might seem to increase steric hindrance, it also activates this position for certain reactions. For example, in oxidation reactions that proceed via a radical or carbocation intermediate at the benzylic position, the 4-methyl group can stabilize this intermediate through hyperconjugation. However, for direct functionalization at C4, the presence of the methyl group would necessitate a substitution reaction rather than an addition. Recent studies have shown the development of methods for the selective functionalization of tetrahydroquinolines at the 4-position.[3]

Reactivity of the Methyl Group Itself

• 4-Methyl-tetrahydroquinoline: The methyl group at the C4 position is benzylic and therefore susceptible to oxidation to a carboxylic acid.[4] This provides a synthetic handle for further functionalization.

• 3-Methyl-tetrahydroquinoline: The methyl group at the C3 position is not benzylic and is therefore much less reactive towards oxidation under similar conditions.

Comparative Reactivity in Key Transformations: A Predictive Analysis

Based on the principles outlined above, we can predict the relative reactivity of the two isomers in common organic reactions.

Reaction Type	Predicted More Reactive Isomer	Rationale
N-Alkylation/Acylation	4-Methyl-tetrahydroquinoline	Less steric hindrance around the nitrogen atom.
Electrophilic Aromatic Substitution	Similar reactivity	The methyl group's electronic effect on the aromatic ring is minimal and comparable for both isomers. Steric effects are also not expected to play a major role in directing substitution on the distant aromatic ring.
Oxidation at C4	3-Methyl-tetrahydroquinoline (for oxidation to a ketone)	The C4 position in the 3-methyl isomer is a secondary carbon, which can be oxidized to a ketone. The C4 in the 4-methyl isomer is a tertiary carbon, making oxidation to a ketone not possible without C-C bond cleavage.
Oxidation of the Methyl Group	4-Methyl-tetrahydroquinoline	The methyl group at C4 is benzylic and thus more readily oxidized.

Experimental Protocols: A Framework for Validation

To empirically validate the predicted reactivity differences, the following experimental protocols can be employed.

Protocol for Comparative N-Alkylation

This protocol outlines a competitive N-alkylation experiment to directly compare the reactivity of the two isomers.

Materials:

• 3-Methyl-tetrahydroquinoline hydrochloride

• 4-Methyl-tetrahydroquinoline hydrochloride

• Potassium carbonate (K₂CO₃)

• Benzyl bromide

• Acetonitrile (anhydrous)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• In a round-bottom flask, combine equimolar amounts (e.g., 1 mmol each) of 3-methyl-tetrahydroquinoline hydrochloride and 4-methyl-tetrahydroquinoline hydrochloride.

• Add 3 equivalents of potassium carbonate and anhydrous acetonitrile.

• Stir the mixture at room temperature for 30 minutes to ensure deprotonation of the hydrochloride salts.

• Add 0.5 equivalents of benzyl bromide dropwise.

• Monitor the reaction progress by GC-MS at regular intervals (e.g., every 30 minutes) by taking aliquots from the reaction mixture.

• Upon completion (or after a set time), quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analyze the product ratio by GC-MS to determine the relative reactivity.

Expected Outcome: It is anticipated that the 4-methyl-N-benzyl-tetrahydroquinoline will be the major product, reflecting the lower steric hindrance around the nitrogen atom in the 4-methyl isomer.

Experimental Workflow: Comparative N-Alkylation

Caption: Workflow for the competitive N-alkylation experiment.

Protocol for Comparative Oxidation of the Benzylic Methyl Group

This protocol aims to demonstrate the selective oxidation of the benzylic methyl group in the 4-methyl isomer.

Materials:

• 3-Methyl-tetrahydroquinoline hydrochloride

• 4-Methyl-tetrahydroquinoline hydrochloride

• Sodium hydroxide (NaOH)

• Potassium permanganate (KMnO₄)

• Water

• Dichloromethane

• Hydrochloric acid (HCl)

Procedure:

• Prepare two separate reaction flasks. In one, place 1 mmol of 3-methyl-tetrahydroquinoline hydrochloride. In the other, place 1 mmol of 4-methyl-tetrahydroquinoline hydrochloride.

• To each flask, add a 1 M solution of sodium hydroxide to deprotonate the amine.

• Cool both flasks in an ice bath.

• Slowly add a solution of potassium permanganate (1.5 equivalents) in water to each flask with vigorous stirring.

• Allow the reactions to stir at room temperature and monitor by thin-layer chromatography (TLC).

• Upon completion, quench the reactions with a saturated solution of sodium sulfite.

• Acidify the mixtures with hydrochloric acid and extract with dichloromethane.

• Dry the organic layers over anhydrous sodium sulfate and concentrate.

• Analyze the products by NMR and mass spectrometry.

Expected Outcome: The reaction with 4-methyl-tetrahydroquinoline is expected to yield 1,2,3,4-tetrahydroquinoline-4-carboxylic acid, while the 3-methyl-tetrahydroquinoline should remain largely unreacted at the methyl group under these conditions.

Reaction Scheme: Selective Oxidation

Caption: Predicted outcomes of permanganate oxidation.

Conclusion

This guide provides a predictive framework based on established chemical principles. Researchers are encouraged to use the provided experimental protocols as a starting point for their own investigations to confirm and further explore the nuanced reactivity of these valuable synthetic building blocks.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.

• Patil, D. V., Cavitt, M. A., Grzybowski, P., & France, S. (2011). An efficient synthesis of hydropyrido[1,2-α]indole-6(7H)-ones via an In(III)-catalyzed tandem cyclopropane ring-opening/Friedel–Crafts alkylation sequence. Chemical Communications, 47(36), 10278–10280. [Link]

• Pollard, C. J. (2022). The Catalytic Liquid-Phase Oxidation of 4-Methyl Quinoline to Quinolin. Digital Commons @PVAMU. [Link]

• Coldham, I., & Watson, E. C. (2018). Synthesis and kinetic resolution of substituted tetrahydroquinolines by lithiation then electrophilic quench. Chemical Science, 9(5), 1352–1357. [Link]

• ChemRxiv. (2024). Development of a Highly Selective Synthesis of 4-Substituted Tetrahydroquinolines: Substrate Scope and Mechanistic Study. [Link]

• Sharma, P., & Kumar, A. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(23), 13864-13892. [Link]

Sources

• 1. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01480C [pubs.rsc.org]
• 2. Impact of Steric Bulk [sites.science.oregonstate.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. "The Catalytic Liquid-Phase Oxidation of 4-Methyl Quinoline to Quinolin" by Clifford J. Pollard [digitalcommons.pvamu.edu]

A Senior Application Scientist's Guide to Elemental Analysis Standards for 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride

Introduction: Beyond a Formula – Establishing Empirical Truth

In the landscape of pharmaceutical development, 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride is a significant scaffold, forming the basis of numerous research endeavors. Its purity, identity, and batch-to-batch consistency are not mere data points; they are the bedrock of reliable and reproducible scientific outcomes. Elemental analysis serves as a fundamental gatekeeper in this process. It provides a quantitative, empirical assessment of a compound's elemental composition (primarily Carbon, Hydrogen, and Nitrogen), directly validating its chemical formula and purity against theoretical values.

This guide moves beyond a simple recitation of protocols. As a senior application scientist, my objective is to provide an in-depth comparison of analytical standards and methodologies, explaining the causality behind experimental choices. We will explore not only the "how" but the "why," ensuring that every protocol described is a self-validating system. This document is designed for researchers, scientists, and drug development professionals who require a robust understanding of how to generate and interpret high-integrity elemental analysis data for hydrochloride salts of nitrogen-containing heterocyclic compounds.

Part 1: Theoretical Composition – The Analytical Benchmark

Before any analysis, we must establish the theoretical elemental composition of 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride. This calculated ideal serves as the ultimate benchmark against which all experimental results are measured.

The molecular formula for the free base, 3-Methyl-1,2,3,4-tetrahydroquinoline, is C₁₀H₁₃N. The hydrochloride salt is formed by the addition of one molecule of hydrochloric acid (HCl), resulting in the formula C₁₀H₁₄ClN .

Molecular Weight Calculation:

• Carbon (C): 10 x 12.011 = 120.11

• Hydrogen (H): 14 x 1.008 = 14.112

• Chlorine (Cl): 1 x 35.453 = 35.453

• Nitrogen (N): 1 x 14.007 = 14.007

• Total Molecular Weight: 183.682 g/mol

Theoretical Elemental Percentages:

• %C = (120.11 / 183.682) * 100 = 65.39%

• %H = (14.112 / 183.682) * 100 = 7.68%

• %N = (14.007 / 183.682) * 100 = 7.63%

• %Cl = (35.453 / 183.682) * 100 = 19.30%

These percentages represent the "true" values for a 100% pure and dry sample. Any significant deviation in experimental results points towards the presence of impurities, residual solvents, or excess moisture.[1]

Part 2: Core CHN Analysis – A Comparative Guide to Certified Reference Materials (CRMs)

The most common technique for determining the C, H, and N content is dynamic flash combustion, often performed using a CHNS/O elemental analyzer.[2] The accuracy of this technique is entirely dependent on proper calibration with Certified Reference Materials (CRMs). A CRM is a highly pure and stable compound with a precisely known elemental composition, certified by a recognized standards body like ISO 17034.[3][4][5]

The choice of CRM is not arbitrary. The underlying principle is to calibrate the instrument using a standard that behaves similarly to the analyte under the same combustion conditions. For our target molecule, which is a nitrogen-containing heterocycle, several CRMs can be considered.

Table 1: Comparison of Common Organic Elemental Analysis CRMs

Certified Reference Material	Formula	%C	%H	%N	Key Characteristics & Expert Insights
Acetanilide	C₈H₉NO	71.09	6.71	10.36	A classic, widely used standard. Its high carbon content makes it excellent for calibrating the carbon channel. However, its nitrogen content is moderately different from our target.
Sulfanilamide	C₆H₈N₂O₂S	41.85	4.68	16.27	Excellent for systems analyzing sulfur in addition to CHN. Its nitrogen content is higher than our target, providing a different calibration point. Often chosen for its stability and non-hygroscopic nature.[3]
Atropine	C₁₇H₂₃NO₃	70.56	8.01	4.84	Structurally complex with a nitrogen heterocycle. Its %C and %H values are very close to our target molecule, making it a strong candidate for achieving high accuracy. The lower nitrogen content provides a good test of the detector's linearity.
Cystine	C₆H₁₂N₂O₄S₂	29.99	5.03	11.66	An amino acid standard, often used in biological applications. While stable and reliable, its elemental composition is significantly different from our target, making it a less ideal primary calibrant for this specific analysis.[3]

Senior Scientist Recommendation: For 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride, Atropine or a similar complex heterocyclic standard is an excellent choice due to the similarity in C/H percentages and the presence of a heterocyclic nitrogen atom. For routine analysis, Acetanilide remains a robust and reliable workhorse. The key is to run a validation check standard (a different CRM from the calibration standard) to ensure the calibration is accurate across a range of compositions.

Part 3: The Hydrochloride Challenge & Elemental Impurities

Analyzing a Hydrochloride Salt

The presence of chlorine in the molecule introduces a specific challenge for CHN analysis. During combustion, chlorine can form corrosive hydrochloric acid (HCl) and other reactive species. These can damage the instrument's combustion column and detectors over time.

Causality: The high-temperature oxidative environment of the analyzer (typically >950°C) breaks all chemical bonds. Halogens are highly reactive and will readily combine with hydrogen to form acidic gases.

Solution: Most modern elemental analyzers can be equipped with specialized halogen traps or scrubbers placed downstream of the combustion tube. These traps contain reagents that neutralize the acidic gases before they reach the detectors, ensuring the longevity of the instrument and the accuracy of the results. It is crucial to inform the analyst or ensure the instrument is properly configured for halogen-containing samples.

Beyond CHN: Elemental Impurity Analysis via USP <232> & <233>

For pharmaceutical applications, the analysis of trace elemental impurities is a regulatory necessity. The United States Pharmacopeia (USP) chapters <232> (Elemental Impurities—Limits) and <233> (Elemental Impurities—Procedures) provide the framework, which is harmonized with the ICH Q3D guidelines.[6][7] These standards mandate a move away from outdated colorimetric tests to modern, highly sensitive plasma spectrochemistry techniques like ICP-OES and ICP-MS.[8][9]

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): A robust technique suitable for detecting elements at parts-per-million (ppm) levels.

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): An exceptionally sensitive technique capable of detecting elements at parts-per-billion (ppb) or even lower levels, making it the preferred method for the most toxic elements with very low permitted daily exposure (PDE) limits.[6][8]

The choice between them depends on the specific elements and their required limits as defined in USP <232>.

Part 4: Detailed Experimental Protocols

Protocol 1: CHN Elemental Analysis Workflow

This protocol describes a self-validating system for the accurate determination of C, H, and N in 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride.

1. Sample Preparation & Handling:

• Step 1.1 (Drying): Dry the sample in a vacuum oven at 40-50°C for at least 4 hours to remove residual moisture. Hydrochloride salts can be hygroscopic; proper drying is critical to prevent artificially low elemental percentages.
• Step 1.2 (Homogenization): Gently grind the dried sample into a fine, homogenous powder using an agate mortar and pestle. This ensures that the small subsample taken for analysis is representative of the entire batch.
• Step 1.3 (Weighing): Using a microbalance, accurately weigh 1-3 mg of the homogenized sample into a tin capsule. Record the weight to at least 4 decimal places.
• Step 1.4 (Encapsulation): Crimp the tin capsule tightly to ensure no sample is lost and that it forms a small, dense ball for efficient introduction into the analyzer.

2. Instrument Calibration & Validation:

• Step 2.1 (Instrument Setup): Set up the elemental analyzer according to the manufacturer's instructions. Ensure that a halogen-scrubbing agent is present in the combustion tube packing.
• Step 2.2 (Calibration): Perform a multi-point calibration using a suitable CRM (e.g., Atropine). Analyze 3-5 different weights of the CRM to create a linear calibration curve for C, H, and N.
• Step 2.3 (Calibration Validation): Analyze a second, different CRM (e.g., Acetanilide) as an unknown. The results must be within the accepted tolerance (typically ±0.3% absolute) of the certified values to confirm the calibration's accuracy.[1]

3. Sample Analysis:

• Step 3.1 (Blanks): Analyze two empty tin capsules to determine the system blank.
• Step 3.2 (Sample Runs): Analyze the encapsulated sample of 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride in duplicate or triplicate.
• Step 3.3 (Continuing Validation): Run a CRM check standard after every 5-10 samples to monitor for any instrument drift.

4. Data Interpretation:

• Step 4.1 (Calculation): The instrument software will automatically calculate the %C, %H, and %N based on the sample weight and the calibration curve.
• Step 4.2 (Acceptance Criteria): For pharmaceutical-grade material, the average experimental values should be within ±0.4% (absolute) of the theoretical values calculated in Part 1.

Protocol 2: USP <233> Elemental Impurity Analysis Workflow

This protocol outlines the general workflow for quantifying elemental impurities according to regulatory standards.

1. Risk Assessment (ICH Q3D):

• Before testing, a risk assessment must be performed to identify which elemental impurities are likely to be present. Sources include catalysts used in the synthesis, raw materials, and manufacturing equipment.[6]

2. Sample Preparation (Closed-Vessel Microwave Digestion):

• Step 2.1 (Weighing): Accurately weigh a representative amount of the drug substance (e.g., 0.1-0.5 g) into a clean, acid-leached microwave digestion vessel.
• Step 2.2 (Digestion): Add a suitable volume of high-purity acid (typically nitric acid with hydrochloric acid for stabilization of certain elements).
• Step 2.3 (Microwave Program): Seal the vessel and place it in a microwave digestion system. The system heats the sample under pressure, ensuring complete dissolution of the organic matrix. This closed-vessel approach is critical to prevent the loss of volatile elements like mercury.[8]
• Step 2.4 (Dilution): After cooling, carefully open the vessel and dilute the digestate to a final, precise volume with ultrapure water.

3. ICP-MS Analysis:

• Step 3.1 (Instrument Tuning): Tune the ICP-MS to ensure optimal sensitivity and resolution, and to minimize interferences.
• Step 3.2 (Calibration): Prepare a series of multi-element calibration standards in a matrix that matches the diluted sample digest (i.e., same acid concentration).
• Step 3.3 (Analysis): Analyze the prepared sample solution. The instrument will measure the ion intensity for each target element's mass-to-charge ratio.

4. Data Reporting:

• Step 4.1 (Quantification): The concentration of each element in the sample is determined from the calibration curve.
• Step 4.2 (Comparison to Limits): The final results are reported and compared against the permitted daily exposure (PDE) limits established in USP <232> to ensure patient safety.[7]

Part 5: Data Presentation & Visualization

Data Summary Tables

Table 2: Acceptance Criteria for CHN Analysis of C₁₀H₁₄ClN

Element	Theoretical Value (%)	Acceptance Range (±0.4%)
Carbon (C)	65.39	64.99 - 65.79
Hydrogen (H)	7.68	7.28 - 8.08
Nitrogen (N)	7.63	7.23 - 8.03

Table 3: Example USP <232> Oral PDE Limits for Key Elemental Impurities

Element Class	Element	Oral PDE (µ g/day )
Class 1	Cadmium (Cd)	5
Lead (Pb)	5
Arsenic (As)	15
Mercury (Hg)	30
Class 2A	Cobalt (Co)	50
Vanadium (V)	100
Nickel (Ni)	200
Class 2B	Silver (Ag)	150
Gold (Au)	300
Palladium (Pd)	100
Platinum (Pt)	100
This is a partial list for illustrative purposes. Refer to the current USP <232> for the complete table.[7]

Workflow Diagrams (Graphviz)

Caption: Workflow for CHN elemental analysis of a hydrochloride compound.

Caption: Decision and analytical workflow for USP elemental impurity testing.

Conclusion

The elemental analysis of 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride is a multi-faceted process that provides fundamental data on the identity, purity, and safety of the compound. A successful analysis hinges on a clear understanding of the theoretical composition, the judicious selection of certified reference materials, and the implementation of robust, validated protocols. For core C, H, and N analysis, accounting for the hydrochloride moiety by using appropriate instrument traps is paramount. For trace elemental impurities, adherence to the workflows prescribed by USP <232> and <233> is mandatory for any pharmaceutical development program. By integrating these principles, researchers can ensure the generation of high-quality, defensible data that forms the foundation of their scientific and regulatory success.

References

• FILAB. (n.d.). USP 233 elemental impurities analysis. Retrieved from [Link]

• CRMs. (n.d.). OREAS® Certified Reference Materials. Retrieved from [Link]

• Shimadzu. (n.d.). AD-0189 : Validation of quantitative method for determination of elemental impurities in pharmaceutical products following USP 2. Retrieved from [Link]

• Actlabs. (2025, January 25). Certified Reference Material. Retrieved from [Link]

• Agilent Technologies Inc. (n.d.). Validating performance of an Agilent ICP‑MS for USP <232>/<233> & ICH Q3D/Q2(R1). Retrieved from [Link]

• US Pharmacopeia (USP). (n.d.). <233> ELEMENTAL IMPURITIES—PROCEDURES. Retrieved from [Link]

• US Pharmacopeia (USP). (2025, April 25). 〈233〉 elemental impurities—procedures. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 3-Methyl-1,2,3,4-tetrahydroquinoline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride. The following procedural guidance is based on the known hazards of structurally similar quinoline derivatives and is designed to ensure the highest level of safety in the laboratory.

While a specific Safety Data Sheet (SDS) for 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride was not located, the precautionary measures outlined below are a conservative amalgamation of safety data for related compounds. It is imperative to treat this compound with a high degree of caution.

Immediate Safety and Hazard Overview

Based on data from analogous quinoline compounds, 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride should be considered hazardous.[1][2] Potential hazards include:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[3][4]

• Skin and Eye Damage: Causes skin irritation and is expected to cause serious eye irritation or damage.[3][5][6][7]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or vapors.[5][6][7][8]

• Chronic Health Effects: Suspected of causing genetic defects and cancer.[3][5][7][8]

A multi-layered Personal Protective Equipment (PPE) approach is mandatory to minimize exposure risk.[2]

Core Personal Protective Equipment (PPE) Requirements

A foundational level of PPE is required for all handling procedures involving 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride. The following table summarizes the minimum PPE and its purpose.

PPE Component	Specification	Purpose
Hand Protection	Chemical-resistant, impervious gloves (e.g., Nitrile rubber).[1][2]	To prevent skin contact and absorption.[1]
Eye/Face Protection	Tightly fitting safety goggles with side-shields.[5][9] A face shield is required when there is a splash hazard.[1][2]	To protect eyes from dust particles and splashes.[1]
Skin and Body Protection	Laboratory coat.[2]	To prevent skin exposure.
Respiratory Protection	Work in a certified chemical fume hood.[2]	To prevent inhalation of dust or vapors.

Step-by-Step Guide to PPE Application and Removal

Proper donning and doffing of PPE are critical to prevent cross-contamination.

Donning Procedure:

• Hand Hygiene: Wash and dry hands thoroughly.

• Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully buttoned.

• Respiratory Protection (if required): If working outside of a fume hood is unavoidable, a NIOSH-approved respirator is necessary. Perform a seal check.

• Eye and Face Protection: Put on safety goggles and a face shield if a splash risk exists.

• Gloves: Don gloves, ensuring the cuffs of the gloves extend over the cuffs of the lab coat sleeves.[10]

Doffing Procedure (to be performed in a designated area):

• Gloves: Remove gloves using a proper technique to avoid skin contact with the outer surface.[5]

• Gown/Lab Coat: Remove the lab coat by unbuttoning it and rolling it outwards, avoiding contact with the contaminated exterior.

• Hand Hygiene: Wash and dry hands thoroughly.

• Eye and Face Protection: Remove the face shield and goggles.

• Respiratory Protection (if used): Remove the respirator.

• Final Hand Hygiene: Wash and dry hands again.

Operational Plans: PPE for Specific Laboratory Tasks

The level of PPE may need to be adjusted based on the specific task and the potential for exposure.

Task	Minimum Required PPE	Rationale
Weighing and Transferring Solids	Nitrile gloves, lab coat, safety goggles within a chemical fume hood.	High risk of generating airborne particulates.[2]
Preparing Solutions	Nitrile gloves, lab coat, safety goggles, and face shield within a chemical fume hood.	Increased risk of splashes.
Conducting Reactions	Nitrile gloves, lab coat, safety goggles within a chemical fume hood.	Potential for unexpected reactions or splashes.
Spill Cleanup	Double-gloving with nitrile gloves, chemical-resistant apron or suit, safety goggles, face shield, and a NIOSH-approved respirator.[1]	High potential for direct contact and aerosol generation.

Visualizing PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Decision tree for selecting appropriate PPE based on the laboratory task.

Disposal Plan for Contaminated Materials

All materials that come into contact with 3-Methyl-1,2,3,4-tetrahydroquinoline hydrochloride must be treated as hazardous waste.[2]

Contaminated PPE:

• Gloves, disposable lab coats, and other solid waste: Place in a designated, sealed, and clearly labeled hazardous waste container.[5]

• Reusable PPE (e.g., face shields, goggles): Decontaminate thoroughly with an appropriate solvent (e.g., ethanol) followed by soap and water before reuse.

Chemical Waste:

• Unused product and reaction mixtures: Dispose of as hazardous waste in accordance with local, state, and federal regulations. Do not pour down the drain.[5][11]

• Empty Containers: Rinse containers three times with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. The empty, rinsed container can then be disposed of according to institutional guidelines.

Emergency Procedures

In Case of Skin Contact: Immediately remove contaminated clothing and flush the affected area with plenty of water for at least 15 minutes.[12][13][14][15] Seek medical attention.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12][13][14][15] Seek immediate medical attention.

In Case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[12] Seek immediate medical attention.

In Case of Ingestion: Do not induce vomiting. Rinse mouth with water.[5][15] Seek immediate medical attention.

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• QUINOLINE FOR SYNTHESIS - Loba Chemie.

• Personal protective equipment for handling 2-Amino-4-hydroxy-8-methylquinoline - Benchchem.

• Material Safety Data Sheet - Quinoline, 96%.

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• 3-Methylquinoline - Safety Data Sheet - ChemicalBook.

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• SAFETY DATA SHEET - Tokyo Chemical Industry.

• Safety Data Sheet - Cayman Chemical.

• 3-Methyl-1,2,3,4-tetrahydroisoquinoline | C10H13N | CID 568974 - PubChem.

• Safety Data Sheet - MedchemExpress.com.

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